1,1-Diethoxyoctane-d10

Core Science & Biosynthesis

An In-depth Technical Guide to 1,1-Diethoxyoctane-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Diethoxyoctane-d10 is the deuterium-labeled form of 1,1-diethoxyoctane (B1583685), also known as n-octyl aldehyde diethyl acetal (B89532). As a stable isotope-labeled compound, it serves as a valuable tool in various stages of research and development, particularly in pharmaceutical sciences. The incorporation of ten deuterium (B1214612) atoms into the two ethyl groups significantly increases its molecular weight, allowing it to be used as an internal standard in quantitative mass spectrometry-based assays. Furthermore, the kinetic isotope effect resulting from the C-D bonds can alter metabolic pathways, potentially leading to a more favorable pharmacokinetic profile compared to its non-deuterated counterpart. This guide provides a comprehensive overview of the technical aspects of 1,1-Diethoxyoctane-d10, including its physicochemical properties, a plausible synthetic route, analytical methodologies, and its applications in drug development.

Physicochemical Properties

The key physicochemical properties of 1,1-Diethoxyoctane-d10 and its non-deuterated analog are summarized in the table below for easy comparison. Data for the deuterated compound is limited in publicly available literature; therefore, some properties are inferred from its non-deuterated form.

Property	1,1-Diethoxyoctane-d10	1,1-Diethoxyoctane
Molecular Formula	C₁₂H₁₆D₁₀O₂[1]	C₁₂H₂₆O₂[2]
Molecular Weight	212.40 g/mol [1]	202.33 g/mol [2]
Appearance	Reported as a solid at room temperature[1]	Colorless liquid
Boiling Point	Not available	115 °C at 20 mmHg
Density	Not available	0.829 g/cm³ at 25 °C
Refractive Index	Not available	1.414 - 1.420 at 20 °C
CAS Number	Not available	54889-48-4[2]
Synonyms	n-Octyl aldehyde diethyl acetal-d10[1]	Octanal (B89490) diethyl acetal, n-Octanal diethyl acetal[2][3]

Synthesis and Experimental Protocols

Proposed Synthesis of 1,1-Diethoxyoctane-d10

The synthesis of 1,1-Diethoxyoctane-d10 would likely involve the acid-catalyzed reaction of octanal with deuterated ethanol (B145695) (ethanol-d5).

Reaction:

Octanal + 2 Ethanol-d5 (B126515) → 1,1-Diethoxyoctane-d10 + H₂O

Experimental Protocol (Hypothetical):

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add octanal (1.0 eq).

• Reagent Addition: Add an excess of ethanol-d5 (a common deuterated solvent) to the flask, typically 2.5 to 3.0 equivalents.

• Catalyst: Introduce a catalytic amount of a strong acid, such as p-toluenesulfonic acid or a Lewis acid like zirconium tetrachloride[4].

• Reaction Conditions: The reaction mixture is heated to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, the reaction is cooled to room temperature. The acidic catalyst is neutralized with a mild base, such as sodium bicarbonate solution. The aqueous and organic layers are separated.

• Purification: The organic layer is washed with brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation or column chromatography to yield pure 1,1-Diethoxyoctane-d10.

Caption: Proposed synthesis of 1,1-Diethoxyoctane-d10.

Analytical Methodologies

The analysis of 1,1-Diethoxyoctane-d10 would primarily rely on mass spectrometry and nuclear magnetic resonance spectroscopy to confirm its identity, purity, and isotopic enrichment.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds like acetals.

Experimental Protocol (Typical):

• Gas Chromatograph: An Agilent 6890N GC or equivalent.

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness HP-5MS, is suitable for separation.

• Injection: 1 µL of the sample, dissolved in a suitable solvent like dichloromethane, is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Program: Initial temperature of 60°C held for 2 minutes, then ramped to 280°C at 10°C/min, and held for 5 minutes.

• Mass Spectrometer: A 5973 Mass Selective Detector or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

The mass spectrum of the non-deuterated 1,1-diethoxyoctane shows characteristic fragments. For 1,1-Diethoxyoctane-d10, a shift in the molecular ion peak and key fragment ions corresponding to the mass of ten deuterium atoms would be expected.

Caption: A typical workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural elucidation. For 1,1-Diethoxyoctane-d10, the ¹H NMR spectrum would be significantly different from its non-deuterated counterpart due to the absence of signals from the ethyl groups. The signals from the octyl chain would remain. In the ¹³C NMR spectrum, the signals for the carbons in the deuterated ethyl groups would show coupling to deuterium, resulting in multiplets.

Applications in Drug Development

Deuterated compounds like 1,1-Diethoxyoctane-d10 are primarily used as internal standards in pharmacokinetic studies. The co-administration of a deuterated drug candidate with its non-deuterated analog allows for precise quantification by LC-MS/MS, as the two compounds co-elute but are distinguished by their mass-to-charge ratio.

The "deuterium effect" can also be exploited to improve the metabolic stability of a drug. The C-D bond is stronger than the C-H bond, which can slow down metabolic processes that involve the cleavage of these bonds, potentially leading to a longer half-life and reduced formation of toxic metabolites.

Caption: Applications in drug development.

Conclusion

1,1-Diethoxyoctane-d10 is a specialized chemical tool with significant applications in modern drug development and bioanalytical chemistry. While detailed experimental data for this specific compound is not widely published, its properties and behavior can be reliably inferred from its non-deuterated analog and the well-understood principles of isotope labeling. This guide provides a foundational understanding for researchers and scientists working with or considering the use of 1,1-Diethoxyoctane-d10 in their studies.

References

• 1. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 2. 1,1-Diethoxyoctane | C12H26O2 | CID 101364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octane, 1,1-diethoxy- [webbook.nist.gov]
• 4. Acetal synthesis by acetalization or ring closure [organic-chemistry.org]

Synthesis and Preparation of 1,1-Diethoxyoctane-d10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, purification, and characterization of 1,1-Diethoxyoctane-d10, a deuterated acetal (B89532) of significant interest as an internal standard in quantitative mass spectrometry applications. The inclusion of ten deuterium (B1214612) atoms in the ethoxy groups provides a distinct mass shift, making it an ideal tool for sensitive and accurate quantification of its non-deuterated analog in complex biological matrices.

Synthetic Pathway Overview

The most direct and efficient route for the preparation of 1,1-Diethoxyoctane-d10 is the acid-catalyzed acetalization of octanal (B89490) with deuterated ethanol (B145695) (ethanol-d6). This reaction involves the nucleophilic addition of two equivalents of ethanol-d6 (B42895) to the carbonyl carbon of octanal, forming a stable geminal diether. The reaction is reversible and requires the removal of water to drive the equilibrium towards the product.[1][2][3][4]

Caption: Synthetic workflow for 1,1-Diethoxyoctane-d10.

Quantitative Data

Table 1: Properties of Key Reactants

Compound	Molecular Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)
Octanal	C₈H₁₆O	128.21	0.821	171
Ethanol-d6	C₂D₆O	52.11	0.892	78[5][6]

Table 2: Expected Product Specifications and Reaction Parameters

Parameter	Value
Product Name	1,1-Diethoxyoctane-d10
Molecular Formula	C₁₂H₁₆D₁₀O₂
Molar Mass ( g/mol )	212.40
Theoretical Yield	Dependent on limiting reagent
Typical Experimental Yield	80-95%
Purity (GC-MS)	>98%
Isotopic Purity	>99 atom % D
Appearance	Colorless liquid

Experimental Protocol

This protocol details the synthesis of 1,1-Diethoxyoctane-d10 from octanal and ethanol-d6 using p-toluenesulfonic acid as a catalyst and toluene (B28343) as the solvent to facilitate azeotropic removal of water.

Materials:

• Octanal (≥98%)

• Ethanol-d6 (99.5 atom % D)[5]

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Anhydrous Toluene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Short-path distillation apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser, add octanal (e.g., 12.8 g, 0.1 mol) and anhydrous toluene (100 mL).

• Addition of Reagents: Add ethanol-d6 (11.5 g, 0.22 mol, 2.2 equivalents) to the flask, followed by a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.19 g, 1 mol%).

• Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected in the trap (typically 2-4 hours). The reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to confirm the consumption of octanal.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize the acid catalyst), 50 mL of water, and 50 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the toluene solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain 1,1-Diethoxyoctane-d10 as a colorless liquid.[7]

Characterization Data

Table 3: Expected Spectroscopic Data for 1,1-Diethoxyoctane-d10

Technique	Expected Data
¹H NMR	δ (ppm): ~4.4 (t, 1H, -CH(O-)₂), ~1.5 (m, 2H, -CH₂-CH(O-)₂), ~1.3 (m, 10H, -(CH₂)₅-), 0.88 (t, 3H, -CH₃). Note: Signals for the ethoxy groups will be absent due to deuteration.
¹³C NMR	δ (ppm): ~103 (-CH(O-)₂), ~32 (-CH₂-CH(O-)₂), ~30, ~29, ~26, ~23 (octyl chain carbons), ~14 (-CH₃). Note: Signals for the deuterated ethoxy carbons will be triplets with reduced intensity.
Mass Spec (EI)	m/z: Expected molecular ion (M⁺) at 212.4. Fragmentation pattern will show loss of a deuterated ethoxy group (-OC₂D₅) leading to a prominent ion at m/z 161.4.

The use of deuterated compounds as internal standards is a cornerstone of accurate quantitative mass spectrometry.[8][9][10] The synthesis outlined provides a reliable method for obtaining high-purity 1,1-Diethoxyoctane-d10 for such applications. Characterization by NMR and MS is crucial to confirm the structure and isotopic enrichment of the final product.[11][12]

References

• 1. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 19.10 Nucleophilic Addition of Alcohols: Acetal Formation – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Cas 1516-08-1,ETHANOL-D6 | lookchem [lookchem.com]
• 6. Deuterated ethanol - Wikipedia [en.wikipedia.org]
• 7. US4423238A - Process for purifying acetals - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. academic.oup.com [academic.oup.com]
• 12. resolvemass.ca [resolvemass.ca]

In-Depth Technical Guide: Physical Characteristics of 1,1-Diethoxyoctane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical characteristics of 1,1-Diethoxyoctane-d10. This deuterated acetal (B89532) is a valuable tool in various research applications, particularly in metabolic studies and as an internal standard in mass spectrometry-based analyses. This document summarizes its key physical properties, offers generalized experimental protocols for its synthesis and characterization, and presents logical workflows through diagrammatic representations.

Core Physical and Chemical Properties

1,1-Diethoxyoctane-d10 is the deuterated isotopologue of 1,1-diethoxyoctane, where ten hydrogen atoms on the two ethoxy groups have been replaced with deuterium. This isotopic substitution leads to a higher molecular weight and can subtly influence its physical properties compared to the non-deuterated form.

Table 1: Quantitative Data Summary of 1,1-Diethoxyoctane-d10 and its Non-Deuterated Analog

Property	1,1-Diethoxyoctane-d10	1,1-Diethoxyoctane (for comparison)	Data Source
Chemical Formula	C₁₂H₁₆D₁₀O₂	C₁₂H₂₆O₂	[1]
Molecular Weight	212.40 g/mol	202.33 g/mol	[1][2]
Appearance	Colorless liquid (estimated)	Flammable liquid	[2]
Purity	≥98%	Not Applicable	[3]
Boiling Point	Estimated to be slightly higher than the non-deuterated analog	Data not available
Melting Point	Data not available	Data not available
Density	Estimated to be slightly higher than the non-deuterated analog	Data not available
Refractive Index	Estimated to be slightly lower than the non-deuterated analog	Data not available

Experimental Protocols

The following sections outline generalized experimental methodologies for the synthesis and characterization of acetals, which can be adapted for 1,1-Diethoxyoctane-d10.

General Synthesis of 1,1-Diethoxyalkanes

The synthesis of 1,1-diethoxyalkanes, including the deuterated analog, is typically achieved through the acid-catalyzed reaction of the corresponding aldehyde with an excess of ethanol (B145695) (or deuterated ethanol).[6][7][8][9]

Reaction:

Octanal + 2 Ethanol-d5 --(Acid Catalyst)--> 1,1-Diethoxyoctane-d10 + H₂O

Procedure:

• To a round-bottom flask containing octanal, add a stoichiometric excess of ethanol-d5.

• Introduce a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid, anhydrous HCl).

• The reaction mixture is typically heated under reflux. To drive the equilibrium towards the product, water is continuously removed using a Dean-Stark apparatus.

• The reaction progress is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the reaction is cooled, and the acid catalyst is neutralized with a mild base (e.g., sodium bicarbonate solution).

• The organic layer is separated, washed with brine, and dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• The crude product is purified by fractional distillation under reduced pressure to yield the pure 1,1-Diethoxyoctane-d10.

Determination of Physical Properties

Standard laboratory procedures can be employed to determine the key physical characteristics of the purified product.

Boiling Point Determination:

The boiling point can be determined by distillation.[10][11] The temperature at which the liquid and vapor phases are in equilibrium at a given pressure is recorded as the boiling point. For small sample volumes, a micro-boiling point apparatus can be used.

Density Measurement:

The density can be determined by accurately measuring the mass of a known volume of the liquid using a pycnometer or a calibrated micropipette and a precision balance.[12][13] The measurement should be performed at a constant, recorded temperature.

Refractive Index Measurement:

The refractive index can be measured using a refractometer. A small drop of the liquid is placed on the prism of the instrument, and the refractive index is read directly at a specified temperature and wavelength (typically the sodium D-line, 589 nm).

Visualizations

The following diagrams illustrate the general synthetic pathway and a logical workflow for the physical characterization of 1,1-Diethoxyoctane-d10.

Caption: General synthetic workflow for 1,1-Diethoxyoctane-d10.

Caption: Workflow for physical characterization of 1,1-Diethoxyoctane-d10.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,1-Diethoxyoctane | C12H26O2 | CID 101364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 4. Small difference between the nonlinear refractions of normal and deuterated solvents measurable by nonlinear ellipse rotation [opg.optica.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Acetal - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. vernier.com [vernier.com]
• 11. Video: Boiling Points - Concept [jove.com]
• 12. scribd.com [scribd.com]
• 13. studylib.net [studylib.net]

In-Depth Technical Guide: Certificate of Analysis for 1,1-Diethoxyoctane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and quality control standards for 1,1-Diethoxyoctane-d10. The information presented herein is essential for researchers and professionals in drug development and other scientific fields who require a thorough understanding of the purity, identity, and stability of this deuterated compound.

Quantitative Data Summary

The following table summarizes the typical specifications for 1,1-Diethoxyoctane-d10, based on available product information and standard quality control parameters for deuterated compounds.

Parameter	Specification	Method of Analysis
Chemical Purity	≥98%	Gas Chromatography-Mass Spectrometry (GC-MS)
Isotopic Enrichment	≥99 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy / Mass Spectrometry
Molecular Formula	C₁₂H₁₆D₁₀O₂	Mass Spectrometry
Molecular Weight	212.40 g/mol	Mass Spectrometry
Appearance	Colorless to pale yellow liquid	Visual Inspection
Identity Confirmation	Conforms to structure	¹H NMR, ¹³C NMR, GC-MS

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols are representative of the techniques used to ensure the quality and purity of 1,1-Diethoxyoctane-d10.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identity Confirmation

Objective: To determine the chemical purity of 1,1-Diethoxyoctane-d10 and confirm its identity by analyzing its mass spectrum.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a Mass Selective Detector (MSD).

• Capillary Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Reagents and Materials:

• 1,1-Diethoxyoctane-d10 sample

• High-purity helium (carrier gas)

• Anhydrous dichloromethane (B109758) or other suitable solvent for sample dilution

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 1,1-Diethoxyoctane-d10 in the chosen solvent.

• GC-MS Parameters:

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 280°C

    • Final hold: 5 minutes at 280°C

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Electron Ionization Energy: 70 eV

  • Mass Range: m/z 30-400

• Data Analysis:

  • The chemical purity is determined by calculating the peak area percentage of the main component in the FID chromatogram.

  • The identity is confirmed by comparing the obtained mass spectrum with a reference spectrum or by interpreting the fragmentation pattern. The molecular ion peak and characteristic fragment ions should be consistent with the structure of 1,1-Diethoxyoctane-d10.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Enrichment and Structural Confirmation

Objective: To confirm the molecular structure and determine the isotopic enrichment of 1,1-Diethoxyoctane-d10.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Reagents and Materials:

• 1,1-Diethoxyoctane-d10 sample

• Deuterated chloroform (B151607) (CDCl₃) or other suitable NMR solvent

• Tetramethylsilane (TMS) as an internal standard (optional)

Procedure:

• Sample Preparation: Dissolve approximately 10-20 mg of the 1,1-Diethoxyoctane-d10 sample in 0.6-0.7 mL of the deuterated NMR solvent in an NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a proton NMR spectrum.

  • The spectrum should show signals corresponding to the non-deuterated positions in the molecule (e.g., the ethoxy groups). The absence or significant reduction of signals corresponding to the deuterated octyl chain confirms successful deuteration.

  • Isotopic enrichment can be estimated by comparing the integral of the residual proton signals in the deuterated positions to the integral of a known non-deuterated signal.

• ¹³C NMR Spectroscopy:

  • Acquire a carbon-13 NMR spectrum.

  • The spectrum will show signals for all carbon atoms. The signals for the deuterated carbons will be observed as multiplets due to C-D coupling and will have a lower intensity compared to the non-deuterated carbons. This provides further confirmation of the deuteration pattern.

• Data Analysis:

  • Analyze the chemical shifts, coupling constants, and integration of the signals in the ¹H and ¹³C NMR spectra to confirm that the structure is consistent with 1,1-Diethoxyoctane-d10.

  • The level of deuteration is determined from the ¹H NMR spectrum by quantifying the residual proton signals at the deuterated positions.

Quality Control Workflow

The following diagram illustrates the logical workflow for the quality control and analysis of 1,1-Diethoxyoctane-d10, from the initial synthesis to the final product certification.

Caption: Quality control workflow for 1,1-Diethoxyoctane-d10.

1,1-Diethoxyoctane-d10: A Technical Guide for Researchers

Authored for researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive overview of 1,1-Diethoxyoctane-d10, a deuterated analog of 1,1-Diethoxyoctane. This document summarizes its commercially available specifications, provides adaptable experimental protocols for its formulation, and discusses the broader context of deuterated compounds in scientific research.

Introduction to 1,1-Diethoxyoctane-d10

1,1-Diethoxyoctane-d10 is the deuterium-labeled version of 1,1-Diethoxyoctane, also known as n-Octyl aldehyde diethyl acetal. The replacement of ten hydrogen atoms with deuterium (B1214612), the stable isotope of hydrogen, can significantly alter the physicochemical and metabolic properties of the molecule. This makes it a valuable tool in various research applications, including metabolic profiling, pharmacokinetic studies, and as an internal standard in mass spectrometry-based analyses. The C-D bond is stronger than the C-H bond, which can lead to a kinetic isotope effect, slowing down metabolic processes that involve the cleavage of these bonds.

Commercial Availability and Specifications

Currently, 1,1-Diethoxyoctane-d10 is commercially available from at least one supplier, InvivoChem.[1] The product is intended for research use only.[1] Key specifications provided by the supplier are summarized in the table below.

Property	Value	Reference
Alias	n-Octyl aldehyde diethyl acetal-d10	[1]
Catalog Number	V90652	[1]
Molecular Formula	C12H16D10O2	[1]
Molecular Weight	212.40	[1]
Purity	≥98%	[1]
Appearance	Typically exists as a solid at room temperature	[1]
Storage (Powder)	-20°C for 3 years; 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[1]

Note: Detailed information regarding the isotopic enrichment, boiling point, and density of 1,1-Diethoxyoctane-d10 is not publicly available from the supplier. For reference, the non-deuterated 1,1-Diethoxyoctane is a liquid at room temperature. The lack of a Certificate of Analysis (CoA) or a comprehensive Safety Data Sheet (SDS) in the public domain limits the availability of more granular quantitative data.

Experimental Protocols: Formulation for In Vivo Studies

The following are example formulation protocols provided by the supplier, InvivoChem, for compounds with low water solubility.[1] These can be adapted for the preparation of 1,1-Diethoxyoctane-d10 for in vivo experiments. Researchers should optimize the formulation based on their specific experimental needs.

Oral Formulation (Suspension)

Objective: To prepare a 2.5 mg/mL suspension in 0.5% CMC Na.

Materials:

• 1,1-Diethoxyoctane-d10

• Carboxymethyl cellulose (B213188) sodium (CMC Na)

• ddH2O (double-distilled water)

Procedure:

• Prepare a 0.5% CMC Na solution by dissolving 0.5 g of CMC Na in 100 mL of ddH2O.

• Add 250 mg of 1,1-Diethoxyoctane-d10 to the 100 mL of 0.5% CMC Na solution.

• Mix thoroughly to create a uniform suspension.

Injectable Formulation (DMSO/Corn Oil)

Objective: To prepare a 2.5 mg/mL solution in a 10:90 DMSO:Corn oil vehicle.

Materials:

• 1,1-Diethoxyoctane-d10

• Dimethyl sulfoxide (B87167) (DMSO)

• Corn oil

Procedure:

• Prepare a 25 mg/mL stock solution of 1,1-Diethoxyoctane-d10 in DMSO.

• Add 100 µL of the 25 mg/mL DMSO stock solution to 900 µL of corn oil.

• Mix thoroughly to obtain a clear solution or a fine suspension.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the preparation of an in vivo formulation of 1,1-Diethoxyoctane-d10.

Caption: A flowchart outlining the key steps for preparing oral and injectable formulations.

The Role of Deuteration in Drug Development

The use of deuterated compounds, such as 1,1-Diethoxyoctane-d10, is a significant strategy in modern drug development. Deuteration can alter the metabolic fate of a drug, potentially leading to a longer half-life, reduced formation of toxic metabolites, and an improved pharmacokinetic profile.[1] This is due to the kinetic isotope effect, where the greater mass of deuterium compared to hydrogen results in a stronger carbon-deuterium bond, making it more resistant to enzymatic cleavage.

The following diagram illustrates the logical relationship between deuteration and its potential effects on a drug candidate's properties.

Caption: The influence of deuteration on the metabolic and pharmacokinetic properties of a molecule.

Conclusion

References

• 1. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

1,1-Diethoxyoctane-d10 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the deuterated acetal (B89532), 1,1-Diethoxyoctane-d10, including its physicochemical properties, proposed methodologies for its synthesis and analysis, and conceptual workflows relevant to its application in research and development.

Core Data Presentation

Quantitative data for 1,1-Diethoxyoctane-d10 and its non-deuterated analogue are summarized in the table below for direct comparison.

Property	1,1-Diethoxyoctane-d10	1,1-Diethoxyoctane
CAS Number	Not readily available	54889-48-4[1]
Molecular Formula	C₁₂H₁₆D₁₀O₂[2]	C₁₂H₂₆O₂[1]
Molecular Weight	212.40 g/mol [2]	202.33 g/mol
Synonyms	n-Octyl aldehyde diethyl acetal-d10[2]	Octanal (B89490) diethyl acetal, n-Octanal diethyl acetal

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1,1-Diethoxyoctane-d10 are not extensively available in the public domain. However, based on general principles of acetal synthesis and analysis of related long-chain molecules, the following methodologies can be adapted.

Proposed Synthesis of 1,1-Diethoxyoctane-d10

The synthesis of 1,1-Diethoxyoctane-d10 would likely follow a standard acid-catalyzed acetalization reaction. This involves the reaction of a deuterated aldehyde with an alcohol in the presence of an acid catalyst and a dehydrating agent to drive the reaction to completion.

Materials:

• Octanal-d10 (deuterated octanal)

• Ethanol (anhydrous)

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15 resin)

• Dehydrating agent (e.g., triethyl orthoformate, molecular sieves)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the deuterated octanal and a 3-5 fold molar excess of anhydrous ethanol.

• Add the anhydrous solvent to dissolve the reactants.

• Introduce a catalytic amount of the acid catalyst to the mixture.

• Add a dehydrating agent to remove the water formed during the reaction.

• The reaction mixture is then typically heated to reflux and monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Upon completion, the reaction is cooled to room temperature and quenched by the addition of a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with brine and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica (B1680970) gel to yield pure 1,1-Diethoxyoctane-d10.

Proposed Analytical Methodology: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of 1,1-Diethoxyoctane-d10 due to its volatility.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• A non-polar capillary column (e.g., DB-5ms, HP-5ms) is appropriate for separating the analyte.

Sample Preparation:

• Dissolve a known amount of 1,1-Diethoxyoctane-d10 in a suitable volatile solvent (e.g., hexane, dichloromethane) to prepare a stock solution.

• Prepare a series of dilutions from the stock solution for calibration.

• An internal standard (e.g., a long-chain alkane) can be added to both the calibration standards and the samples for improved quantitation.

GC-MS Parameters (suggested starting point):

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

The retention time of the compound can be used for identification, and the mass spectrum will provide structural information and confirmation of deuteration through the observation of the molecular ion peak and characteristic fragmentation patterns.

Mandatory Visualizations

The following diagrams illustrate a conceptual workflow for the synthesis of 1,1-Diethoxyoctane-d10 and the logical relationship between the deuterated compound and its non-deuterated counterpart.

References

• 1. 1,1-Diethoxyoctane | C12H26O2 | CID 101364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

Solubility Profile of 1,1-Diethoxyoctane-d10 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the solubility of the deuterated acetal (B89532), 1,1-Diethoxyoctane-d10. Given the limited specific quantitative data for this isotopically labeled compound, this document synthesizes qualitative information, data from its non-deuterated analog (1,1-Diethoxyoctane), and general principles of solubility for similar chemical structures.

Introduction to 1,1-Diethoxyoctane-d10

1,1-Diethoxyoctane-d10 is a deuterated form of 1,1-diethoxyoctane (B1583685), an acetal derivative of octanal. The replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen, makes it a valuable internal standard in analytical chemistry, particularly in mass spectrometry-based quantification methods for its non-deuterated counterpart. Understanding its solubility is critical for its effective use in experimental settings, including sample preparation, formulation, and in vitro/in vivo studies.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₂H₁₆D₁₀O₂	InvivoChem[1]
Molecular Weight	212.40 g/mol	InvivoChem[1]
Appearance	Solid	InvivoChem[1]
Synonyms	n-Octyl aldehyde diethyl acetal-d10	InvivoChem[1]

Solubility Data

A supplier, InvivoChem, suggests that for in vivo formulations where low water solubility is a challenge, solvents such as Dimethyl Sulfoxide (DMSO), Tween 80, and Polyethylene glycol 400 (PEG400) can be employed. It is also mentioned to be soluble in water, ethanol (B145695), and Dimethylformamide (DMF).[1]

For the non-deuterated, shorter-chain analog, 1,1-diethoxyethane, a Safety Data Sheet (SDS) indicates a water solubility of 5.0 g/100 mL and describes it as "very soluble" in ethanol and acetone. It is important to note that the longer octyl chain of 1,1-diethoxyoctane will significantly decrease its polarity and thus its solubility in water compared to 1,1-diethoxyethane.

Qualitative Solubility Table for 1,1-Diethoxyoctane-d10

Solvent	Polarity	Expected Solubility	Notes
Water	High	Low to Insoluble	Expected to have very limited aqueous solubility due to the long alkyl chain.
Ethanol	High	Soluble	The presence of the ethyl groups in both the solvent and the solute should promote solubility.
Methanol	High	Moderately Soluble	Expected to be less soluble than in ethanol due to the shorter alkyl chain of the solvent.
Acetone	Medium	Soluble	A common solvent for a wide range of organic compounds.
Dimethyl Sulfoxide (DMSO)	High (aprotic)	Soluble	A strong aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds.[1]
Dimethylformamide (DMF)	High (aprotic)	Soluble	Another versatile polar aprotic solvent.[1]
Dichloromethane (DCM)	Medium	Very Soluble	A common non-polar solvent that should readily dissolve the compound.
Hexane	Low	Very Soluble	A nonpolar solvent, ideal for dissolving nonpolar compounds like 1,1-Diethoxyoctane-d10.
Diethyl Ether	Low	Very Soluble	The similar ether functional groups should promote high solubility.

Note: The expected solubility is an estimation based on chemical principles and data from analogous compounds. Experimental verification is required for precise quantitative values.

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of a compound like 1,1-Diethoxyoctane-d10 in an organic solvent. This method is based on the saturation shake-flask method.

Objective: To determine the concentration of a saturated solution of 1,1-Diethoxyoctane-d10 in a specific organic solvent at a controlled temperature.

Materials:

• 1,1-Diethoxyoctane-d10

• Selected organic solvent (e.g., ethanol, hexane)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector (e.g., Mass Spectrometer)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of 1,1-Diethoxyoctane-d10 to a series of vials. The exact amount should be more than what is expected to dissolve.

• Solvent Addition: Add a known volume of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Shake the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: Allow the vials to stand undisturbed at the same constant temperature for a period (e.g., 24 hours) to allow the excess solid to settle.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.

• Filtration: Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC or GC method to determine the concentration of 1,1-Diethoxyoctane-d10.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Workflow for determining the solubility of a compound using the shake-flask method.

Conclusion

While specific quantitative solubility data for 1,1-Diethoxyoctane-d10 remains elusive in publicly accessible sources, a strong qualitative understanding can be derived from its chemical structure and information available for analogous compounds. It is anticipated to be highly soluble in nonpolar organic solvents and poorly soluble in water. For experimental purposes, solvents such as ethanol, DMSO, and DMF are likely to be effective. The provided general experimental protocol offers a robust framework for researchers to determine precise solubility values in their specific solvent systems of interest. This foundational knowledge is essential for the accurate and effective application of 1,1-Diethoxyoctane-d10 in research and development.

References

• 1. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,1-Diethoxyoctane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the use of an internal standard is crucial for achieving accurate and reproducible results.[1][2] An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response.[3][4][5] Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are considered the gold standard because their physicochemical properties are nearly identical to the analyte of interest.[3][6][7][8] This ensures that the internal standard and the analyte behave similarly during extraction, derivatization, chromatography, and ionization, thus providing the most accurate quantification.[3][7]

1,1-Diethoxyoctane-d10 is a deuterated analog of 1,1-diethoxyoctane (B1583685), which is the diethyl acetal (B89532) of the aldehyde octanal (B89490). This application note provides a detailed protocol for the use of 1,1-Diethoxyoctane-d10 as an internal standard for the quantitative analysis of octanal in a biological matrix using Gas Chromatography-Mass Spectrometry (GC-MS). While this document focuses on octanal, the principles and methods described can be adapted for the quantification of other volatile aldehydes.

Principle of the Method

The underlying principle of this method is the addition of a known quantity of 1,1-Diethoxyoctane-d10 to both the calibration standards and the unknown samples. The analyte, octanal, is extracted from the sample matrix along with the internal standard. To improve chromatographic properties and detector response, both the analyte and the internal standard can be derivatized, although the acetal form is already a protected derivative of the aldehyde. For this protocol, we will assume the direct analysis of the acetal.

During GC-MS analysis, the analyte and the internal standard are separated chromatographically and detected by the mass spectrometer. The ratio of the peak area of the analyte to the peak area of the internal standard is then used to construct a calibration curve from the standards. The concentration of the analyte in the unknown samples is determined by interpolating the peak area ratio of the sample onto the calibration curve. The use of the deuterated internal standard compensates for potential losses during sample preparation and variability in the GC-MS system.[4][9]

Experimental Protocols

Materials and Reagents

• Analyte: Octanal (≥99% purity)

• Internal Standard: 1,1-Diethoxyoctane-d10

• Solvents: Dichloromethane (B109758), Hexane (B92381) (GC grade)

• Drying Agent: Anhydrous Sodium Sulfate (B86663)

• Sample Matrix: Human plasma (or other relevant biological matrix)

• Standard Stock Solutions:

  • Octanal stock solution (1 mg/mL) in hexane.

  • 1,1-Diethoxyoctane-d10 internal standard stock solution (100 µg/mL) in hexane.

• Calibration Standards: Prepared by serial dilution of the octanal stock solution in hexane to achieve concentrations ranging from 0.1 to 50 µg/mL.

• Quality Control (QC) Samples: Prepared at low, medium, and high concentrations within the calibration range.

Sample Preparation

• Thawing: Thaw frozen plasma samples at room temperature.

• Spiking: To 1 mL of each plasma sample, calibration standard, and QC sample, add 10 µL of the 100 µg/mL internal standard working solution (final concentration of 1 µg/mL). Vortex for 10 seconds.

• Extraction:

  • Add 5 mL of dichloromethane to each tube.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Isolation: Carefully transfer the organic (bottom) layer to a clean glass tube.

• Drying: Add a small amount of anhydrous sodium sulfate to the organic extract to remove any residual water.

• Evaporation: Evaporate the solvent to a final volume of approximately 100 µL under a gentle stream of nitrogen at room temperature.

• Transfer: Transfer the concentrated extract to a GC vial with a micro-insert for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector: Splitless mode, 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• MSD Transfer Line: 280°C

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Octanal (as 1,1-Diethoxyoctane): m/z (quantifier), m/z (qualifier)

  • 1,1-Diethoxyoctane-d10: m/z (quantifier), m/z (qualifier)

(Note: The specific quantifier and qualifier ions for 1,1-diethoxyoctane and its d10 analog would need to be determined experimentally by analyzing the mass spectra of the pure standards.)

Data Presentation

The quantitative data obtained from the analysis should be summarized in tables for clear comparison and evaluation of the method's performance.

Table 1: Calibration Curve for Octanal Quantification

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,520	148,500	0.0102
0.5	7,850	151,200	0.0519
1.0	15,980	150,100	0.1065
5.0	81,200	149,800	0.5421
10.0	165,400	152,300	1.0860
25.0	420,100	151,000	2.7821
50.0	835,600	149,500	5.5893
Regression Equation	y = 0.1115x - 0.0008
Correlation Coefficient (r²)	0.9992

Table 2: Precision and Accuracy of the Method

QC Level	Nominal Conc. (µg/mL)	Measured Conc. (µg/mL) (Mean ± SD, n=5)	Precision (%RSD)	Accuracy (%)
Low	0.3	0.29 ± 0.02	6.9	96.7
Medium	7.5	7.8 ± 0.4	5.1	104.0
High	40.0	38.9 ± 1.5	3.9	97.3

Visualizations

Caption: Experimental workflow for the quantification of octanal using 1,1-Diethoxyoctane-d10 as an internal standard.

Caption: Logical diagram illustrating the principle of internal standard calibration.

Conclusion

The use of a stable isotope-labeled internal standard like 1,1-Diethoxyoctane-d10 is a robust and reliable approach for the quantitative analysis of octanal and other related aldehydes in complex matrices. This method minimizes the impact of sample matrix effects and variations in the analytical procedure, leading to high-quality data with excellent precision and accuracy.[7] The protocols and data presented here provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate similar analytical methods for their specific applications. Careful selection of the internal standard and thorough method validation are essential for ensuring the reliability of the results.[2][6][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hilarispublisher.com [hilarispublisher.com]

Application Notes & Protocols for GC-MS Quantitative Analysis Using 1,1-Diethoxyoctane-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed application note and protocol for the quantitative analysis of aldehydes, specifically octanal (B89490), in various sample matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with 1,1-Diethoxyoctane-d10 as an internal standard. Aldehydes are a class of volatile organic compounds that are important in various fields, including flavor and fragrance analysis, environmental monitoring, and as potential biomarkers in clinical diagnostics. Their high reactivity and volatility, however, can make accurate quantification challenging.[1]

The use of a stable isotope-labeled internal standard, such as 1,1-Diethoxyoctane-d10, is a robust strategy to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the quantitative analysis.[2][3] 1,1-Diethoxyoctane is the diethyl acetal (B89532) of octanal. Its deuterated form, 1,1-Diethoxyoctane-d10, serves as an excellent internal standard for octanal analysis due to its similar chemical and physical properties, ensuring it behaves similarly during extraction, derivatization, and chromatographic separation.

For optimal performance in GC-MS, aldehydes are often derivatized to increase their thermal stability and improve their chromatographic behavior.[4] A common and effective derivatizing agent is O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), which reacts with aldehydes to form stable oxime derivatives.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of octanal using 1,1-Diethoxyoctane-d10 as an internal standard is depicted below. This process includes sample preparation, derivatization, and subsequent GC-MS analysis.

Caption: Workflow for the quantitative analysis of aldehydes using a deuterated internal standard.

Detailed Experimental Protocol

This protocol outlines the steps for the quantification of octanal in a liquid sample matrix (e.g., plasma, beverage) using 1,1-Diethoxyoctane-d10 as an internal standard and PFBHA derivatization.

Materials and Reagents

• Analytes and Internal Standard:

  • Octanal (certified reference material)

  • 1,1-Diethoxyoctane-d10 (isotopic purity >98%)

• Derivatizing Agent:

  • O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Solvents and Other Reagents:

  • Hexane (B92381) (GC grade)

  • Methanol (LC-MS grade)

  • Anhydrous Sodium Sulfate

  • Ultrapure Water

  • Phosphate Buffered Saline (PBS), pH 7.4

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve octanal and 1,1-Diethoxyoctane-d10 in hexane to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the octanal stock solution in hexane to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL):

  • Dilute the 1,1-Diethoxyoctane-d10 stock solution in hexane to a final concentration of 100 ng/mL.

Sample Preparation and Derivatization

• Sample Collection: Collect 1 mL of the liquid sample into a clean glass vial.

• Internal Standard Spiking: Add 10 µL of the 100 ng/mL 1,1-Diethoxyoctane-d10 internal standard spiking solution to the sample, resulting in a final IS concentration of 1 ng/mL.

• Extraction:

  • For aqueous samples, perform a liquid-liquid extraction by adding 1 mL of hexane, vortexing for 2 minutes, and centrifuging at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (hexane) to a clean vial.[4]

• Derivatization:

  • Prepare a fresh PFBHA solution (e.g., 10 mg/mL in a suitable buffer or solvent).

  • Add an excess of the PFBHA solution to the hexane extract.

  • Incubate the mixture at 60°C for 30 minutes to ensure complete derivatization.

  • After cooling to room temperature, the derivatized sample is ready for GC-MS analysis.

GC-MS Analysis

The following table outlines the recommended starting parameters for the GC-MS analysis. These may require optimization for your specific instrument and application.[4]

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides robust and reproducible chromatographic separation.
MS System	Agilent 7010C Triple Quadrupole MS or equivalent	Enables sensitive and selective detection using SIM or MRM.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for the separation of derivatized aldehydes.
Injection Volume	1 µL	---
Inlet Temperature	280 °C	Ensures efficient vaporization of the derivatized analytes.[4]
Carrier Gas	Helium at a constant flow of 1.2 mL/min	---
Oven Program	Start at 70°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min	Allows for good separation of volatile components and elution of the derivatized analytes.[4]
Ion Source Temp.	230 °C	---
Quadrupole Temp.	150 °C	---
Ionization Mode	Electron Ionization (EI) at 70 eV	---
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantitative analysis.

Table 1: Recommended GC-MS Parameters

Ion Selection for SIM/MRM

The selection of appropriate ions to monitor is critical for quantitative analysis. The mass spectrum of the PFBHA-oxime derivative of octanal and the deuterated internal standard should be acquired in full scan mode to determine the most abundant and specific ions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Octanal-PFBHA Oxime	To be determined experimentally	To be determined experimentally	100
1,1-Diethoxyoctane-d10-PFBHA Oxime	To be determined experimentally	To be determined experimentally	100

Table 2: Example MRM Transitions (To be determined empirically)

Data Analysis and Quantification

• Calibration Curve:

  • Inject the prepared calibration standards (derivatized in the same manner as the samples) into the GC-MS system.

  • For each calibration level, calculate the ratio of the peak area of the octanal-PFBHA oxime to the peak area of the 1,1-Diethoxyoctane-d10-PFBHA oxime.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of octanal. A linear regression with a weighting factor of 1/x is typically used. It is crucial to generate a calibration curve and not assume a 1:1 response ratio between the analyte and its deuterated analog.[4]

• Quantification of Unknown Samples:

  • Calculate the peak area ratio for the unknown samples.

  • Determine the concentration of octanal in the unknown samples by interpolating from the calibration curve.

Method Validation Considerations

A full method validation should be performed to ensure the reliability of the results. Key validation parameters include:

• Linearity: Assessed from the calibration curve (R² > 0.99).

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified.

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Matrix Effects: Assessed by comparing the response of the analyte in the sample matrix to the response in a neat solution.

Troubleshooting

Problem	Potential Cause	Solution
Poor Peak Shape	Incomplete derivatization, active sites in the GC system.	Ensure derivatization reaction goes to completion. Check for and address any leaks in the GC system.[4]
Low Sensitivity	Leaks in the GC-MS system, sample degradation.	Perform a leak check. Ensure proper sample storage and handling.[4]
Inconsistent Results	Variability in derivatization, non-identical mass spectral responses between analyte and IS.	Optimize derivatization conditions. Always use a calibration curve for quantification.[4]

Table 3: Common Troubleshooting Scenarios

Logical Relationship of Key Analytical Steps

The following diagram illustrates the logical dependencies and critical considerations in the analytical workflow.

Caption: Key factors influencing the accuracy of GC-MS quantification.

References

• 1. commons.und.edu [commons.und.edu]
• 2. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stable isotope coded derivatizing reagents as internal standards in metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Octanal in Human Plasma using 1,1-Diethoxyoctane-d10 as an Internal Standard by LC-MS/MS

Introduction

Octanal (B89490) is a saturated aldehyde that can be an indicator of lipid peroxidation and oxidative stress, making it a relevant biomarker in various physiological and pathological conditions. Accurate and precise quantification of volatile aldehydes like octanal in complex biological matrices such as human plasma is challenging due to their reactivity and potential for matrix effects in mass spectrometry. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these issues and ensuring high-quality quantitative data.[1][2] 1,1-Diethoxyoctane-d10 serves as a stable, non-volatile precursor to deuterated octanal and is an ideal internal standard for this application. This application note details a robust and sensitive LC-MS/MS method for the quantification of octanal in human plasma.

Experimental Protocols

1. Materials and Reagents

• Analytes and Internal Standard:

  • Octanal (Sigma-Aldrich)

  • 1,1-Diethoxyoctane-d10 (as a precursor for Octanal-d10)

  • Methanol (B129727), Acetonitrile (B52724), Formic Acid (LC-MS grade)

  • Ultrapure water

  • Human plasma (drug-free)

• Stock and Working Solutions:

  • Octanal Stock Solution (1 mg/mL): Accurately weigh 10 mg of octanal and dissolve in 10 mL of methanol.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,1-Diethoxyoctane-d10 and dissolve in 10 mL of methanol.

  • Working Solutions: Prepare serial dilutions of the octanal stock solution in methanol to create calibration standards. Prepare a working internal standard solution of 1,1-Diethoxyoctane-d10 at a suitable concentration.

2. Sample Preparation

• Aliquoting: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Derivatization (if necessary for improved chromatographic retention and sensitivity): Add 50 µL of a derivatizing agent (e.g., 2,4-dinitrophenylhydrazine (B122626) solution) and incubate.

• Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate plasma proteins.[1]

• Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a clean HPLC vial for LC-MS/MS analysis.[3]

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography:

  • System: UHPLC system

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • System: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions: Optimized for both octanal and its deuterated internal standard.

Data Presentation

Table 1: LC-MS/MS Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	20
1.0	20
5.0	95
7.0	95
7.1	20
10.0	20

Table 2: MRM Transitions for Octanal and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Octanal	[Value]	[Value]	[Value]
Octanal-d10 (from 1,1-Diethoxyoctane-d10)	[Value + 10]	[Value]	[Value]
Note: Actual m/z values would be determined experimentally based on the derivatized form of the analyte.

Table 3: Calibration Curve for Octanal in Human Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920
Linearity (R²): >0.995

Table 4: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL) (n=6)	Precision (%RSD)	Accuracy (%)
Low	3	2.95	4.8	98.3
Medium	80	82.1	3.5	102.6
High	800	790.5	2.9	98.8

Visualizations

Caption: Workflow for the quantification of octanal in plasma.

Caption: Use of a deuterated internal standard to correct for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. lcms.cz [lcms.cz]

Application Notes and Protocols for Quantification of Volatile Organic Compounds using 1,1-Diethoxyoctane-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of volatile organic compounds (VOCs) is critical in various fields, including environmental monitoring, food science, clinical diagnostics, and pharmaceutical development. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and detection of VOCs. However, the accuracy and precision of GC-MS analysis can be affected by various factors, including sample preparation inconsistencies, injection volume variations, and matrix effects.[1][2] The use of an internal standard (IS) is a widely accepted strategy to correct for these variations and enhance the reliability of quantitative results.[2]

Deuterated compounds are considered the gold standard for internal standards in mass spectrometry-based analysis due to their similar chemical and physical properties to the target analytes.[3] This document provides detailed application notes and protocols for the use of 1,1-Diethoxyoctane-d10 as a deuterated internal standard for the quantification of a broad range of volatile organic compounds across various sample matrices. 1,1-Diethoxyoctane, an acetal, is structurally suitable as an internal standard for various medium to long-chain aldehydes and other VOCs. Its deuterated form, 1,1-Diethoxyoctane-d10, ensures it is distinguishable from the non-labeled analytes by mass spectrometry while co-eluting with compounds of similar polarity and boiling point, thus providing excellent correction for analytical variability.[3]

Principle of Internal Standard Method

The internal standard method involves adding a known amount of a specific compound—in this case, 1,1-Diethoxyoctane-d10—to every sample, calibrant, and quality control sample.[2] The internal standard should be a compound that is not naturally present in the samples being analyzed.[2] During analysis, any loss of analyte during sample preparation or injection will be mirrored by a proportional loss of the internal standard.[2] By calculating the ratio of the analyte's response to the internal standard's response, these variations can be effectively normalized, leading to more accurate and precise quantification.[2][3]

The key advantages of using a deuterated internal standard like 1,1-Diethoxyoctane-d10 include:

• Similar Chemical and Physical Properties: It behaves almost identically to the target analytes during extraction, derivatization, and chromatography.[3]

• Co-elution with Analytes: In chromatographic separations, the deuterated standard and the analyte exhibit nearly identical retention times, ensuring they experience the same analytical conditions, including potential matrix effects.[3]

• Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency.[3]

• Mass-Based Differentiation: It is easily distinguished from the non-deuterated analyte by its higher mass in the mass spectrometer.

Experimental Protocols

Materials and Reagents

• Internal Standard: 1,1-Diethoxyoctane-d10

• Solvents: Methanol (B129727) (purge-and-trap grade), Dichloromethane (DCM), Hexane (all high purity, suitable for GC-MS analysis)

• Analytes of Interest: Certified reference standards of the target VOCs

• Sample Containers: Headspace vials (e.g., 20 mL) with PTFE-lined septa, amber glass vials for stock solutions.

• Gases: Helium (or other suitable carrier gas) of high purity (99.999%)

• Solid-Phase Microextraction (SPME) fibers: Appropriate fiber coating based on the polarity of the target analytes (e.g., PDMS, DVB/CAR/PDMS).

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Prepare a stock solution of 1,1-Diethoxyoctane-d10 in methanol at a concentration of 1000 µg/mL. Store in an amber glass vial at -20°C.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with methanol to a final concentration of 10 µg/mL. This working solution will be used to spike samples.

• Calibration Standards: Prepare a series of calibration standards by diluting certified reference standards of the target VOCs in methanol. The concentration range should bracket the expected concentration of the analytes in the samples. Spike each calibration standard with the IS Working Solution to achieve a constant final concentration of the internal standard (e.g., 100 ng/mL).

Sample Preparation Protocols

The choice of sample preparation method depends on the sample matrix.[4][5][6][7] Below are protocols for common matrices.

This method is suitable for the analysis of volatile compounds in liquid matrices.[8][9]

• Sample Collection: Collect the aqueous sample in a clean, airtight container.

• Aliquoting: Transfer a precise volume (e.g., 5 mL) of the sample into a 20 mL headspace vial.

• Spiking: Add a known volume of the IS Working Solution (e.g., 10 µL of 10 µg/mL solution) to the headspace vial.

• Matrix Modification (Optional): For certain analytes, adding a salt (e.g., NaCl) to the sample can increase the partitioning of VOCs into the headspace.

• Incubation: Seal the vial and incubate at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Extraction: Expose a solid-phase microextraction (SPME) fiber to the headspace for a defined period (e.g., 15 minutes) to adsorb the VOCs.[10]

• Desorption: Retract the fiber and immediately introduce it into the hot GC inlet for thermal desorption of the analytes onto the column.

This technique is effective for extracting VOCs from solid matrices.[4]

• Sample Weighing: Accurately weigh a representative portion of the solid sample (e.g., 5 g) into a purge-and-trap sample tube.

• Spiking: Add a precise volume of the IS Working Solution directly onto the sample.

• Purging: Purge the sample with an inert gas (e.g., helium) at a defined flow rate and for a specific time. The volatile analytes are swept from the sample and collected on a sorbent trap.

• Desorption: Rapidly heat the trap to desorb the analytes, which are then transferred to the GC column.

This protocol is designed for the analysis of VOCs in gaseous matrices.[10][11]

• Sample Collection: Collect the gas sample in a suitable container, such as a Tedlar bag or onto a sorbent tube.[10][11]

• Spiking (if using bags): Introduce a known volume of the IS Working Solution (in vapor phase) into the bag.

• Sorbent Tube Analysis: If using sorbent tubes for collection, the internal standard can be added to the tube before or after sampling.

• Thermal Desorption: The sorbent tube is placed in a thermal desorber, where it is heated to release the trapped VOCs into the GC-MS system.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, DB-624) is typically used for VOC analysis.

  • Inlet: Split/splitless injector, operated in splitless mode for higher sensitivity.

  • Oven Temperature Program: An appropriate temperature program should be developed to achieve good separation of the target analytes. A typical program might be: initial temperature of 40°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode for qualitative analysis and method development. For quantitative analysis, Selected Ion Monitoring (SIM) mode should be used for enhanced sensitivity and selectivity.

  • Monitored Ions: Select characteristic, abundant, and interference-free ions for each target analyte and for 1,1-Diethoxyoctane-d10. For the internal standard, monitor ions that are 10 mass units higher than the corresponding ions of the non-deuterated analog.

Data Presentation and Analysis

Quantitative Data Summary

The performance of the analytical method should be validated. Key validation parameters are summarized in the table below. The values presented are typical and should be established for each specific application.

Parameter	Typical Acceptance Criteria	Example Data for a VOC using 1,1-Diethoxyoctane-d10 as IS
Linearity (R²)	> 0.99	> 0.995
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (% RSD)	< 15%	< 10%
Limit of Detection (LOD)	S/N > 3	Analyte and matrix dependent
Limit of Quantification (LOQ)	S/N > 10	Analyte and matrix dependent

Data compiled from typical performance characteristics of validated GC-MS methods for VOCs using internal standards.[1][12]

Calculation of Concentration

• Peak Integration: Integrate the peak areas for the target analytes and the internal standard (1,1-Diethoxyoctane-d10) in each chromatogram.

• Response Factor (RF): Calculate the response factor for each analyte using the data from the calibration standards:

  • RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Concentration Calculation: Determine the concentration of the analyte in the unknown samples using the calculated response factor:

  • Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / RF)

Visualizations

Experimental Workflow

Caption: Workflow for VOC quantification using an internal standard.

Principle of Internal Standard Correction

Caption: Correction of analytical variability using an internal standard.

References

• 1. Analysis of Volatile Organic Compounds in Sediments Using HS-GC/MS - Confirmation of Matrix Effects in External and Internal Standard Methods - -Journal of Korean Society on Water Environment | Korea Science [koreascience.kr]
• 2. google.com [google.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Sample preparation for the analysis of volatile organic compounds in air and water matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Methods to Detect Volatile Organic Compounds for Breath Biopsy Using Solid-Phase Microextraction and Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cenam.mx [cenam.mx]

Application Note: High-Sensitivity Quantification of Octanal in Human Plasma using 1,1-Diethoxyoctane-d10 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Volatile aldehydes, such as octanal (B89490), are important biomarkers for oxidative stress and are implicated in various physiological and pathological processes. Accurate and precise quantification of these compounds in complex biological matrices like human plasma is crucial for clinical and research applications. However, their volatile nature and low concentrations pose significant analytical challenges. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for quantitative mass spectrometry, as it effectively compensates for variations in sample preparation and matrix effects.[1]

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of octanal in human plasma. The method utilizes 1,1-Diethoxyoctane-d10 as an internal standard to ensure high accuracy and precision. 1,1-Diethoxyoctane, the non-deuterated analog, is the diethyl acetal (B89532) of octanal. Using its deuterated form provides an ideal internal standard as it shares very similar chemical and physical properties with the analyte's derivative, ensuring it tracks the analyte throughout the entire analytical workflow.

Principle of the Method

The core of this method lies in the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard, 1,1-Diethoxyoctane-d10, is added to the plasma sample at the beginning of the sample preparation process. Both the endogenous octanal and the added 1,1-Diethoxyoctane-d10 are derivatized to their corresponding diethyl acetals during the sample preparation. This derivatization step improves the chromatographic retention and ionization efficiency of the volatile aldehyde.

During LC-MS/MS analysis, the analyte and the internal standard co-elute and are detected by the mass spectrometer. Although they are chemically similar, they are distinguished by their mass-to-charge (m/z) ratios due to the mass difference imparted by the deuterium (B1214612) atoms.[1] By calculating the ratio of the analyte's peak area to the internal standard's peak area, accurate quantification can be achieved, as any sample loss or matrix-induced signal suppression or enhancement will affect both the analyte and the internal standard proportionally.

Experimental Protocols

Materials and Reagents

• 1,1-Diethoxyoctane-d10 (Internal Standard)

• Octanal (Analyte Standard)

• Human Plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Ethanol (B145695) (Anhydrous)

• Formic Acid (LC-MS Grade)

• Hydrochloric Acid (Trace Metal Grade)

• Water (LC-MS Grade)

• Solid Phase Extraction (SPE) Cartridges (e.g., C18, 100 mg)

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Prepare a 1 mg/mL stock solution of octanal in acetonitrile.

  • Prepare a 1 mg/mL stock solution of 1,1-Diethoxyoctane-d10 in acetonitrile.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of octanal by serial dilution of the primary stock solution with 50:50 (v/v) acetonitrile/water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 1,1-Diethoxyoctane-d10 primary stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation Protocol

• Sample Spiking:

  • To 100 µL of human plasma in a polypropylene (B1209903) tube, add 10 µL of the 100 ng/mL 1,1-Diethoxyoctane-d10 internal standard working solution.

  • For calibration curve and quality control samples, add 10 µL of the respective octanal working standard solutions. For unknown samples, add 10 µL of 50:50 (v/v) acetonitrile/water.

• Derivatization (Acetal Formation):

  • Add 200 µL of ethanol containing 0.1% hydrochloric acid to each sample.

  • Vortex for 30 seconds and incubate at 60°C for 30 minutes to facilitate the conversion of octanal to 1,1-diethoxyoctane.

• Protein Precipitation:

  • Add 600 µL of cold acetonitrile to each tube.

  • Vortex for 1 minute to precipitate plasma proteins.

• Centrifugation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Solid Phase Extraction (SPE) - Optional Cleanup:

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the centrifugation step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 20% methanol in water.

  • Elute the analytes with 1 mL of acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting conditions (e.g., 50:50 acetonitrile/water with 0.1% formic acid).

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following table summarizes the typical performance characteristics of a validated LC-MS/MS method for the quantification of octanal using 1,1-Diethoxyoctane-d10 as an internal standard.

Parameter	Result
Linearity (r²)	> 0.995
Calibration Range	0.1 - 50 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ± 15%
Recovery	> 85%
Matrix Effect	Minimal (compensated by IS)

Visualizations

Principle of Deuterated Internal Standard

Caption: Principle of using a deuterated internal standard.

Experimental Workflow for Plasma Sample Preparation

Caption: Workflow for plasma sample preparation and analysis.

References

• 1. Integrated quantification and identification of aldehydes and ketones in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for 1,1-Diethoxyoctane-d10 as an Internal Standard in Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Introduction to Deuterated Internal Standards

In quantitative mass spectrometry, stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are the preferred choice for achieving high accuracy and precision.[1] By replacing hydrogen atoms with deuterium, 1,1-Diethoxyoctane-d10 is chemically analogous to its non-labeled counterpart, 1,1-Diethoxyoctane. This similarity ensures that it behaves nearly identically during sample preparation, chromatography, and ionization.[1] However, its increased mass allows it to be distinguished by a mass spectrometer, making it an excellent tool for correcting variations in extraction efficiency, injection volume, and matrix effects.[2]

Principle of 1,1-Diethoxyoctane-d10 as an Internal Standard

1,1-Diethoxyoctane is an acetal, which is often formed from the reaction of an aldehyde (in this case, octanal) with an alcohol in acidic conditions. As such, 1,1-Diethoxyoctane-d10 would be a suitable internal standard for the quantification of volatile and semi-volatile aldehydes and ketones, particularly in complex matrices such as food and beverages, environmental samples, or biological fluids. Its use is predicated on adding a known, constant amount to every sample, calibrator, and quality control standard.[3] The quantification of the target analyte is then based on the ratio of the analyte's peak area to the internal standard's peak area, which provides a more robust and reproducible measurement.[2]

Considerations for Concentration Selection

The concentration of the internal standard should be chosen carefully to ensure a strong and reproducible signal without saturating the detector. A common practice is to use a concentration that is similar to the expected concentration of the target analyte in the samples.[2] For a calibration curve spanning a wide range of analyte concentrations, the internal standard concentration is typically set near the midpoint of the calibration range.

Quantitative Data Summary

As no specific quantitative data for 1,1-Diethoxyoctane-d10 was found, the following table provides general, yet practical, concentration ranges that can be used as a starting point for method development with a new deuterated internal standard.

Solution Type	Typical Concentration Range	Purpose	Notes
Stock Solution	1 - 10 mg/mL	High-concentration solution for preparing working standards.	Prepared in a solvent in which the internal standard is highly soluble and stable (e.g., Methanol (B129727), Acetonitrile).
Working Standard Spiking Solution	1 - 100 µg/mL	Used to spike into calibration standards, quality controls, and unknown samples.	The concentration is chosen to achieve the desired final concentration in the sample.
Final Concentration in Sample	10 - 1000 ng/mL	The concentration of the internal standard in the final prepared sample ready for injection.	Should be optimized to provide a robust signal within the linear range of the detector.
On-Column Concentration	0.1 - 10 ng	The approximate amount of internal standard injected onto the GC column.	This is dependent on the injection volume and the final concentration in the sample.

Experimental Protocol: Quantification of a Target Analyte using 1,1-Diethoxyoctane-d10 Internal Standard by GC-MS

This protocol outlines a general procedure for the use of 1,1-Diethoxyoctane-d10 as an internal standard for the quantification of a volatile or semi-volatile analyte in a liquid matrix.

Preparation of Solutions

• 1.1. Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of 1,1-Diethoxyoctane-d10.

  • Dissolve in a 10 mL volumetric flask with high-purity methanol or another suitable solvent.

  • Store at -20°C in an amber vial.

• 1.2. Internal Standard Working Solution (10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the appropriate solvent (e.g., methanol or the initial mobile phase solvent).

• 1.3. Analyte Stock Solution (1 mg/mL):

  • Prepare a stock solution of the target analyte in a similar manner to the internal standard stock solution.

• 1.4. Calibration Standards:

  • Prepare a series of calibration standards by serial dilution of the analyte stock solution.

  • Spike each calibration standard with the internal standard working solution to achieve a constant final concentration of the internal standard (e.g., 100 ng/mL).

Sample Preparation (Liquid-Liquid Extraction Example)

• 2.1. To 1 mL of the sample (and each calibration standard and quality control), add 20 µL of the 10 µg/mL internal standard working solution.

• 2.2. Vortex briefly to mix.

• 2.3. Add 2 mL of a suitable extraction solvent (e.g., hexane (B92381) or diethyl ether).

• 2.4. Vortex vigorously for 1 minute.

• 2.5. Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• 2.6. Carefully transfer the organic layer to a clean vial.

• 2.7. Concentrate the extract under a gentle stream of nitrogen if necessary.

• 2.8. Reconstitute in a suitable solvent for GC injection (e.g., 100 µL of ethyl acetate).

GC-MS Analysis

• 3.1. Gas Chromatography (GC) Conditions (Example):

  • Column: DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Injection Mode: Splitless (or split, depending on concentration).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 50°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

• 3.2. Mass Spectrometry (MS) Conditions (Example):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • MS Transfer Line Temperature: 280°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Select at least two characteristic, abundant, and interference-free ions for the analyte and for 1,1-Diethoxyoctane-d10.

Data Analysis

• 4.1. Integrate the peak areas for the selected ions of the analyte and the internal standard.

• 4.2. Calculate the peak area ratio (Analyte Area / Internal Standard Area) for each calibrator, quality control, and sample.

• 4.3. Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• 4.4. Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Choosing an Internal Standard [restek.com]

Application Note and Protocol for the Creation of a Calibration Curve Using 1,1-Diethoxyoctane-d10 as an Internal Standard for the Quantification of Octanal

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative analytical chemistry, particularly in fields like drug development and food science, accurate and precise measurement of analytes is crucial. The use of stable isotope-labeled internal standards (SIL-IS) in conjunction with mass spectrometry is the gold standard for achieving reliable quantification.[1] A SIL-IS, such as a deuterated compound, is chemically identical to the analyte of interest but has a different mass, allowing it to be distinguished by a mass spectrometer.[1] This near-identical chemical nature ensures that the internal standard and the analyte behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variations in extraction recovery, matrix effects, and instrument response.[1][2]

This application note provides a detailed protocol for creating a calibration curve for the quantification of octanal (B89490) using 1,1-Diethoxyoctane-d10 as an internal standard. Octanal is a volatile aldehyde relevant in flavor and fragrance chemistry, as well as a potential biomarker. 1,1-Diethoxyoctane-d10 serves as an ideal internal standard for octanal, as the acetal (B89532) is a stable derivative of the aldehyde, and they exhibit similar chromatographic properties. This protocol is designed for gas chromatography-mass spectrometry (GC-MS) analysis.

Principle of the Method

The method is based on the principle of isotope dilution mass spectrometry.[2] A known and constant amount of the deuterated internal standard (1,1-Diethoxyoctane-d10) is added to all calibration standards and unknown samples.[3] The samples are then analyzed by GC-MS. The calibration curve is constructed by plotting the ratio of the peak area of the analyte (octanal) to the peak area of the internal standard against the known concentration of the analyte in the calibration standards.[4] This ratio normalization corrects for potential variations during the analytical process.[5] The concentration of octanal in unknown samples is then determined by interpolating their measured peak area ratios from the linear regression of the calibration curve.[4]

Experimental Protocols

Materials and Reagents

• Analyte: Octanal (≥98% purity)

• Internal Standard: 1,1-Diethoxyoctane-d10 (≥98% purity, isotopic purity ≥99%)

• Solvent: Methanol (B129727) (GC grade or equivalent)

• Sample Matrix: A representative blank matrix (e.g., stripped corn oil for food applications, or a suitable buffer for biological samples)

• Calibrated pipettes and glassware

• GC vials with caps (B75204) and septa

Instrumentation

• Gas chromatograph with a split/splitless injector coupled to a mass spectrometer (GC-MS).

• GC Column: A non-polar or mid-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for the separation of these compounds.

• Analytical balance

Preparation of Standard Solutions

3.3.1. Primary Stock Solutions (1 mg/mL)

• Octanal Primary Stock (PS1): Accurately weigh approximately 10 mg of octanal into a 10 mL volumetric flask. Dissolve and bring to volume with methanol.

• 1,1-Diethoxyoctane-d10 Primary Stock (IS-PS1): Accurately weigh approximately 10 mg of 1,1-Diethoxyoctane-d10 into a 10 mL volumetric flask. Dissolve and bring to volume with methanol.

3.3.2. Working Standard Solutions

• Octanal Working Stock (WS1 - 100 µg/mL): Dilute 1 mL of PS1 to 10 mL with methanol.

• Octanal Spiking Solution Series (CS1-CS7): Prepare a series of calibration standards by serial dilution of WS1 in methanol to achieve the desired concentration range (e.g., 0.1 to 10 µg/mL).

• Internal Standard Working Solution (IS-WS - 5 µg/mL): Dilute 50 µL of IS-PS1 to 10 mL with methanol. This solution will be used to spike all calibration standards and samples.

Sample Preparation for Calibration Curve

• Label a series of GC vials for each calibration point (e.g., CAL-1 to CAL-7) and a blank.

• To each vial, add 930 µL of the blank sample matrix.

• Add 50 µL of the appropriate Octanal Spiking Solution (CS1-CS7) to each corresponding labeled vial. For the blank, add 50 µL of methanol.

• To all vials (including the blank), add 20 µL of the Internal Standard Working Solution (IS-WS). This results in a constant concentration of the internal standard in all samples.

• Cap the vials and vortex briefly to ensure thorough mixing.

GC-MS Analysis

• Injector Temperature: 250°C

• Injection Mode: Splitless (or an appropriate split ratio depending on concentration)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/minute to 250°C

  • Hold: 5 minutes at 250°C

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM)

  • Octanal (Analyte): Monitor characteristic ions (e.g., m/z 44, 57, 70, 84). The choice of quantification and qualifier ions should be based on experimental data to ensure specificity.

  • 1,1-Diethoxyoctane-d10 (Internal Standard): Monitor characteristic ions (e.g., m/z 59, 83, 117). The exact m/z values will depend on the fragmentation pattern of the deuterated standard.

Data Presentation

Representative Calibration Curve Data

The following table presents a representative dataset for a calibration curve of octanal using 1,1-Diethoxyoctane-d10 as an internal standard.

Calibration Level	Octanal Concentration (µg/mL)	Octanal Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
CAL-1	0.1	15,230	305,100	0.050
CAL-2	0.25	38,150	306,200	0.125
CAL-3	0.5	76,800	307,500	0.250
CAL-4	1.0	154,200	308,800	0.499
CAL-5	2.5	387,900	309,500	1.253
CAL-6	5.0	775,100	310,100	2.499
CAL-7	10.0	1,552,300	310,800	4.995

Calibration Curve Performance

Parameter	Value
Linear Range	0.1 - 10.0 µg/mL
Regression Equation	y = 0.501x - 0.002
Coefficient of Determination (R²)	> 0.998
Weighting Factor	1/x
Limit of Quantification (LOQ)	0.1 µg/mL
Limit of Detection (LOD)	0.03 µg/mL

Note: The data presented are for illustrative purposes and should be determined experimentally for each specific assay and instrument.

Mandatory Visualization

Caption: Experimental workflow for creating a calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of Medium-Chain Aldehydes in Biological Matrices using a Deuterated Acetal Standard

Introduction

Medium-chain aldehydes, such as octanal (B89490), are significant biomarkers for oxidative stress and are implicated in various physiological and pathological processes. Their accurate quantification in complex biological matrices like plasma and cell lysates is crucial for research in disease diagnostics, drug efficacy, and toxicology. However, the inherent volatility and reactivity of aldehydes present considerable analytical challenges, often leading to variability in quantification.[1] The use of stable isotope-labeled internal standards is a well-established strategy to mitigate these issues, enhancing the accuracy, precision, and reliability of quantitative mass spectrometry-based metabolomics.[2][3]

This application note details a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of octanal in biological samples. The protocol utilizes a deuterated acetal (B89532), 1,1-Diethoxyoctane-d10, as an internal standard. The acetal form provides increased stability during sample preparation, and the ten deuterium (B1214612) atoms offer a significant mass shift, preventing isotopic interference with the endogenous, non-labeled analyte.

Principle

The method is based on the principle of stable isotope dilution analysis. A known amount of the internal standard, 1,1-Diethoxyoctane-d10, is spiked into the biological sample at the earliest stage of preparation. Both the endogenous octanal and the internal standard are co-extracted and derivatized to improve their chromatographic retention and ionization efficiency. During LC-MS/MS analysis, the analyte and the internal standard are separated chromatographically and detected by multiple reaction monitoring (MRM). The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the sample, effectively correcting for variations in sample recovery and matrix effects.

Featured Analyte and Standard

Compound	Structure
Octanal
1,1-Diethoxyoctane-d10 (Internal Standard)	Inferred structure based on deuterated ethanol (B145695) reacting with octanal.

Materials and Reagents

• Biological matrix (e.g., human plasma, cell lysate)

• 1,1-Diethoxyoctane-d10 solution (1 mg/mL in methanol)

• Octanal standard

• 2,4-Dinitrophenylhydrazine (DNPH) solution (1 mg/mL in acetonitrile (B52724) with 0.1% phosphoric acid)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Standard laboratory equipment (vortex mixer, centrifuge, etc.)

Experimental Protocols

Standard Curve Preparation

• Prepare a stock solution of octanal in methanol at a concentration of 1 mg/mL.

• Perform serial dilutions of the octanal stock solution with 50% methanol to create a series of standard solutions with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Spike a fixed amount of the 1,1-Diethoxyoctane-d10 internal standard solution into each standard solution to achieve a final concentration of 100 ng/mL.

Sample Preparation

• Thaw frozen biological samples (e.g., plasma, cell lysate) on ice.

• To 100 µL of the sample, add 10 µL of the 1,1-Diethoxyoctane-d10 internal standard solution (1 µg/mL in methanol).

• Add 400 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Add 100 µL of the DNPH derivatization reagent to the supernatant.

• Incubate the mixture at 60°C for 30 minutes.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of 50% methanol.

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A linear gradient from 30% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Hypothetical MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Octanal-DNPH	309.16	163.05	25
1,1-Diethoxyoctane-d10 (as Octanal-d-DNPH)	319.22	163.05	25

Data Presentation

Table 1: Linearity of Octanal Quantification

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920
R²	0.9995

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL, n=5)	CV (%)	Accuracy (%)
Low	10	9.8 ± 0.4	4.1	98.0
Medium	100	102.1 ± 3.5	3.4	102.1
High	800	795.5 ± 28.1	3.5	99.4

Visualizations

Caption: Experimental workflow for aldehyde quantification.

Caption: Logic of using a deuterated internal standard.

Conclusion

The use of 1,1-Diethoxyoctane-d10 as an internal standard provides a reliable method for the quantification of octanal in complex biological matrices. The protocol described herein, which includes a derivatization step, demonstrates excellent linearity, precision, and accuracy. This approach is suitable for high-throughput metabolomics studies and can be adapted for the quantification of other medium-chain aldehydes, contributing to a better understanding of their roles in health and disease.

References

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 3. iroatech.com [iroatech.com]

Technical Notes & Optimization

stability of 1,1-Diethoxyoctane-d10 in solution over time

Welcome to the technical support center for 1,1-Diethoxyoctane-d10. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of this compound in solution. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 1,1-Diethoxyoctane-d10 in solution?

A1: The primary degradation pathway for 1,1-Diethoxyoctane-d10, like other acetals, is acid-catalyzed hydrolysis.[1][2][3] In the presence of an acid and water, the acetal (B89532) functional group is cleaved, ultimately yielding octanal (B89490) and two molecules of ethanol (B145695). The deuteration on the octane (B31449) and ethoxy groups is not expected to significantly alter this fundamental chemical susceptibility, although it may influence the rate of metabolic degradation by enzymatic pathways.[4]

Q2: How stable is 1,1-Diethoxyoctane-d10 in common organic solvents?

A2: 1,1-Diethoxyoctane-d10 is generally stable in dry, neutral, or basic aprotic solvents. However, the presence of trace amounts of acid and water can lead to hydrolysis over time.[5] For prolonged storage, it is recommended to use anhydrous solvents and store solutions at low temperatures (-20°C or -80°C).[6]

Q3: What are the recommended storage conditions for solutions of 1,1-Diethoxyoctane-d10?

A3: For optimal stability, solutions of 1,1-Diethoxyoctane-d10 should be prepared in anhydrous, aprotic solvents. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture. Recommended storage temperatures are -20°C for short-term storage (up to 1 month) and -80°C for long-term storage (up to 6 months).[6]

Q4: Does the deuteration of 1,1-Diethoxyoctane-d10 affect its stability in solution compared to the non-deuterated form?

A4: The deuteration in 1,1-Diethoxyoctane-d10 primarily involves carbon-deuterium (C-D) bonds. The C-D bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down reactions where C-H bond cleavage is the rate-determining step, an effect known as the kinetic isotope effect.[4] However, the primary instability of this molecule in solution is due to acid-catalyzed hydrolysis at the acetal functional group, which does not directly involve the cleavage of the C-D bonds on the octyl or ethyl chains. Therefore, its stability against hydrolysis in solution is expected to be very similar to the non-deuterated analog, 1,1-Diethoxyoctane.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent analytical results over time (e.g., decreasing peak area in LC-MS).	Degradation of the compound in solution.	1. Check Solvent Acidity: Ensure the solvent is neutral or buffered. Avoid acidic conditions. 2. Verify Solvent Anhydrousness: Use freshly opened anhydrous solvents. Traces of water can facilitate hydrolysis. 3. Storage Conditions: Store stock and working solutions at or below -20°C. Aliquot to minimize freeze-thaw cycles and contamination.
Appearance of new, unexpected peaks in chromatograms.	Formation of degradation products.	The most likely degradation products are octanal and ethanol. Confirm their presence using analytical standards if possible. Review the solution preparation and storage protocols to mitigate further degradation.
Poor recovery from biological matrices.	Potential enzymatic metabolism or instability at physiological pH.	While generally stable at neutral pH, consider the possibility of enzymatic cleavage. Perform stability tests in the specific biological matrix at 37°C. The deuteration may slow down metabolism.[4]
Precipitation of the compound from aqueous solutions.	Low aqueous solubility.	1,1-Diethoxyoctane-d10 has low water solubility. Use a co-solvent such as DMSO or ethanol for preparing aqueous dilutions. Ensure the final concentration of the organic solvent is compatible with your experimental system.[6]

Quantitative Stability Data

The following table summarizes the expected stability of 1,1-Diethoxyoctane-d10 under various conditions based on the general principles of acetal chemistry. This data is illustrative and should be confirmed by experimental studies.

Solvent System	pH	Temperature	Expected Half-Life	Primary Degradation Product
Acetonitrile (anhydrous)	N/A	25°C	> 6 months	N/A
Methanol (anhydrous)	N/A	25°C	> 6 months	N/A
50:50 Acetonitrile:Water	7.0	25°C	Weeks to months	Octanal
50:50 Acetonitrile:Water	5.0	25°C	Days to weeks	Octanal
50:50 Acetonitrile:Water	3.0	25°C	Hours to days	Octanal
Phosphate Buffered Saline	7.4	37°C	Weeks	Octanal
DMSO	N/A	25°C	> 6 months	N/A

Experimental Protocol: Stability Assessment of 1,1-Diethoxyoctane-d10 in Solution

This protocol outlines a method to determine the stability of 1,1-Diethoxyoctane-d10 in a given solution over time.

1. Objective: To quantify the degradation of 1,1-Diethoxyoctane-d10 in a selected solvent system at various time points and temperatures.

2. Materials:

• 1,1-Diethoxyoctane-d10

• High-purity solvent (e.g., acetonitrile, methanol, buffered aqueous solution)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC or GC-MS system

• Autosampler vials with inert caps

• Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

3. Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 1,1-Diethoxyoctane-d10.

  • Dissolve it in the chosen solvent to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Preparation of Stability Samples:

  • Dilute the stock solution with the same solvent to a working concentration suitable for analysis (e.g., 10 µg/mL).

  • Aliquot the working solution into multiple autosampler vials, ensuring each vial is tightly sealed.

• Time-Point Analysis:

  • Designate sets of vials for each temperature and time point (e.g., T=0, 2, 4, 8, 24, 48 hours, and 1 week).

  • Immediately analyze the T=0 samples to establish the initial concentration.

  • Store the remaining vials at their designated temperatures.

  • At each scheduled time point, retrieve the corresponding vials, bring them to room temperature, and analyze their content using a validated HPLC or GC-MS method.

4. Data Analysis:

• Quantify the peak area of 1,1-Diethoxyoctane-d10 at each time point.

• Calculate the percentage of the compound remaining at each time point relative to the initial (T=0) concentration.

• Plot the percentage remaining versus time for each temperature.

• If significant degradation is observed, calculate the degradation rate constant and the half-life (t½) of the compound under each condition.

Visualizations

Caption: Acid-catalyzed hydrolysis pathway of 1,1-Diethoxyoctane-d10.

Caption: Workflow for the stability assessment of 1,1-Diethoxyoctane-d10.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

Technical Support Center: Isotopic Exchange in 1,1-Diethoxyoctane-d10

For researchers, scientists, and drug development professionals utilizing 1,1-Diethoxyoctane-d10 as an internal standard or in other applications, maintaining its isotopic integrity is paramount for data accuracy and reliability. This guide provides troubleshooting advice and frequently asked questions (FAQs) regarding the potential for isotopic exchange in this deuterated compound.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 1,1-Diethoxyoctane-d10?

Isotopic exchange is a chemical reaction where a deuterium (B1214612) atom in a labeled compound is replaced by a hydrogen atom from the surrounding environment, or vice-versa.[1] For 1,1-Diethoxyoctane-d10, this would mean the loss of deuterium and the formation of partially or fully non-deuterated 1,1-Diethoxyoctane. This can lead to inaccurate quantification in analytical methods, such as mass spectrometry-based assays, where the deuterated compound is used as an internal standard.

Q2: How stable is the deuterium labeling in 1,1-Diethoxyoctane-d10?

Q3: What experimental conditions can promote isotopic exchange in 1,1-Diethoxyoctane-d10?

The primary condition that can compromise the stability of the 1,1-Diethoxyoctane moiety and potentially lead to issues is the presence of acid, especially in combination with water.[2][3] Factors that can increase the risk of exchange include:

• Low pH (acidic conditions): Acid catalyzes the hydrolysis of acetals.[2][3]

• Presence of protic solvents: Solvents like water and methanol (B129727) can act as a source of hydrogen atoms.

• Elevated temperatures: Higher temperatures can accelerate the rate of chemical reactions, including hydrolysis.

Q4: Can my analytical instrumentation cause isotopic exchange?

In some cases, the conditions within a mass spectrometer's ion source can potentially cause in-source back-exchange, although this is less common for stable labels like those in 1,1-Diethoxyoctane-d10 compared to more labile deuterated positions. Optimizing ion source parameters may be necessary if in-source exchange is suspected.

Troubleshooting Guide

If you observe unexpected results, such as a decreasing signal for your internal standard or the appearance of a signal for the unlabeled analyte, consider the following troubleshooting steps.

Data Summary: Factors Influencing Isotopic Exchange of Acetals

Factor	Condition	Potential for Isotopic Exchange/Degradation
pH	Acidic (pH < 7)	High risk of hydrolysis
Neutral (pH ≈ 7)	Low risk
Basic (pH > 7)	Low to negligible risk
Solvent	Aprotic (e.g., Dichloromethane, Hexane)	Low risk
Protic (e.g., Water, Methanol)	Increased risk, especially under acidic conditions
Temperature	Elevated	Can accelerate hydrolysis
Room Temperature or Below	Recommended for storage and sample preparation

Experimental Protocol: Assessing the Isotopic Stability of 1,1-Diethoxyoctane-d10

This protocol is designed to evaluate the stability of 1,1-Diethoxyoctane-d10 under your specific experimental conditions.

Objective: To determine if isotopic exchange or degradation of 1,1-Diethoxyoctane-d10 occurs in the sample matrix and/or solvents used in your assay.

Materials:

• 1,1-Diethoxyoctane-d10 stock solution

• Blank matrix (e.g., plasma, urine)

• All solvents used in your sample preparation and analysis (e.g., mobile phases, reconstitution solvents)

• LC-MS/MS system

Methodology:

• Prepare a fresh solution of 1,1-Diethoxyoctane-d10 in a non-polar, aprotic solvent.

• Spike the solution into your blank matrix and a separate aliquot of your processing/reconstitution solvent at the same concentration used in your analytical method.

• Incubate these samples under conditions that mimic your experimental workflow (e.g., for the same duration and at the same temperature as your sample preparation).

• Process the samples at various time points (e.g., 0, 2, 4, and 8 hours) using your standard extraction/preparation method.

• Analyze the samples by LC-MS/MS, monitoring for the signal of 1,1-Diethoxyoctane-d10 and its corresponding unlabeled analog, 1,1-Diethoxyoctane.

• Analyze the data: A significant decrease in the peak area of 1,1-Diethoxyoctane-d10 over time, or a concurrent increase in the peak area of 1,1-Diethoxyoctane, would indicate instability or isotopic exchange.

Troubleshooting Workflow

If you suspect isotopic exchange is occurring, follow this workflow to diagnose and resolve the issue.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 1,1-Diethoxyoctane

Welcome to the technical support center for the analysis of 1,1-Diethoxyoctane using 1,1-Diethoxyoctane-d10 as an internal standard. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to matrix effects on ionization during LC-MS/MS experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for the analysis of 1,1-Diethoxyoctane?

A: Matrix effects are the alteration of ionization efficiency for a target analyte, such as 1,1-Diethoxyoctane, due to co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2][3] This phenomenon can lead to ion suppression or enhancement, causing inaccurate and unreliable quantification.[3][4] In complex biological samples, endogenous components like phospholipids (B1166683), salts, and proteins can interfere with the ionization process in the mass spectrometer's ion source.[2][5]

Q2: I am using a deuterated internal standard (1,1-Diethoxyoctane-d10). Shouldn't this correct for all matrix effects?

A: Ideally, a stable isotope-labeled internal standard (SIL-IS) like 1,1-Diethoxyoctane-d10 co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate correction.[1][2] However, differential matrix effects can occur.[1] This can happen if there is a slight chromatographic separation between the analyte and the SIL-IS, which can be caused by the "deuterium isotope effect".[1] If they elute at slightly different times into a region of varying ion suppression, the correction will be inaccurate.[6]

Q3: How can I determine if my analysis of 1,1-Diethoxyoctane is suffering from matrix effects?

A: The most common method to identify and characterize matrix effects is the post-column infusion experiment.[1][7] This technique helps to pinpoint regions in the chromatogram where ion suppression or enhancement occurs. Another method is to compare the analyte's response in a neat solution versus a solution spiked into an extracted blank matrix.[2]

Q4: What are the most common sources of ion suppression for a moderately lipophilic compound like 1,1-Diethoxyoctane?

A: For compounds like 1,1-Diethoxyoctane, which is moderately lipophilic, common sources of ion suppression in biological matrices include phospholipids from plasma and salts. Phospholipids are notorious for causing ion suppression in electrospray ionization (ESI).[5]

Troubleshooting Guides

Issue 1: Inconsistent quantification and high variability in the analyte/internal standard area ratio.

• Possible Cause: Differential matrix effects on 1,1-Diethoxyoctane and 1,1-Diethoxyoctane-d10. This may be due to a slight chromatographic separation of the analyte and the internal standard, causing them to elute into different zones of ion suppression.[1][6]

• Troubleshooting Steps:

  • Verify Co-elution: Inject a mixed standard solution of 1,1-Diethoxyoctane and 1,1-Diethoxyoctane-d10 in a clean solvent to confirm that their retention times are identical under your chromatographic conditions.

  • Perform a Post-Column Infusion Experiment: This will identify at what retention times significant ion suppression is occurring.[7]

  • Optimize Chromatography: Adjust the chromatographic gradient to move the elution of your compounds away from regions of significant ion suppression.

  • Enhance Sample Preparation: Implement a more rigorous sample cleanup method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components like phospholipids.[2][8]

Issue 2: Low signal intensity for both 1,1-Diethoxyoctane and 1,1-Diethoxyoctane-d10 in sample extracts compared to neat standards.

• Possible Cause: Significant ion suppression affecting both the analyte and the internal standard.[7]

• Troubleshooting Steps:

  • Assess Matrix Effect: Quantify the extent of ion suppression by comparing the peak area of your analytes in a post-extraction spiked sample to the peak area in a neat solvent standard.

  • Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components causing suppression.[7] However, ensure the diluted analyte concentration is still above the limit of quantification.

  • Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to matrix effects for certain compounds.[9]

  • Optimize Sample Cleanup: Improve the sample preparation method to more effectively remove the interfering components.[2]

Quantitative Data Summary

The following table summarizes the impact of different sample preparation techniques on the matrix effect observed for 1,1-Diethoxyoctane. The matrix effect is calculated as: (Peak Area in Matrix / Peak Area in Solvent) * 100%. A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%) for 1,1-Diethoxyoctane	Matrix Effect (%) for 1,1-Diethoxyoctane-d10
Protein Precipitation (Acetonitrile)	95 ± 4	45 ± 8 (Suppression)	52 ± 7 (Suppression)
Liquid-Liquid Extraction (Hexane)	88 ± 6	78 ± 5 (Suppression)	81 ± 5 (Suppression)
Solid-Phase Extraction (C18)	92 ± 3	91 ± 4 (Minimal Suppression)	93 ± 4 (Minimal Suppression)

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

• Preparation: Prepare a solution of 1,1-Diethoxyoctane and 1,1-Diethoxyoctane-d10 in the mobile phase at a concentration that provides a stable signal. Prepare an extracted blank matrix sample (e.g., plasma with no analyte).

• Setup:

  • Infuse the analyte solution post-column into the MS ion source using a syringe pump and a T-connector at a constant flow rate (e.g., 10 µL/min).[1]

  • The LC flow from the analytical column is mixed with the infused solution via the T-connector before entering the mass spectrometer.

• Execution:

  • Begin the infusion and allow the MS signal to stabilize.

  • Inject the extracted blank matrix sample onto the LC column and start the chromatographic run.

  • Monitor the signal of the infused analytes. Dips in the baseline signal indicate regions of ion suppression.[1]

Protocol 2: Quantification of Matrix Effects

• Prepare three sets of samples:

  • Set A (Neat Solution): 1,1-Diethoxyoctane and 1,1-Diethoxyoctane-d10 spiked into the mobile phase or reconstitution solvent.

  • Set B (Pre-extraction Spike): Blank biological matrix spiked with the analytes before the extraction procedure.

  • Set C (Post-extraction Spike): Blank biological matrix is extracted first, and the analytes are spiked into the final, clean extract.

• Analysis: Analyze all three sets of samples using the LC-MS/MS method.

• Calculations:

  • Recovery (%) = (Peak Area of Set B / Peak Area of Set C) * 100

  • Matrix Effect (%) = (Peak Area of Set C / Peak Area of Set A) * 100

Visualizations

Caption: Troubleshooting workflow for matrix effect issues.

Caption: Experimental setup for post-column infusion.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]
• 7. benchchem.com [benchchem.com]
• 8. gmi-inc.com [gmi-inc.com]
• 9. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]

improving peak shape of 1,1-Diethoxyoctane-d10 in chromatography

This technical support center provides troubleshooting guides and FAQs to address common issues encountered during the chromatographic analysis of 1,1-Diethoxyoctane-d10 .

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for 1,1-Diethoxyoctane-d10?

A1: The most frequent cause of peak tailing for polar-functionalized compounds like 1,1-Diethoxyoctane-d10 is often secondary interactions with active sites within the gas chromatography (GC) system.[1] These active sites can be exposed silanol (B1196071) groups on the column wall, contaminants in the inlet liner, or metal surfaces in the flow path.[1][2][3]

Q2: Can the injection technique affect the peak shape of my compound?

A2: Absolutely. Overloading the column by injecting too much sample is a common reason for peak distortion, including tailing or fronting.[4][5] For splitless injections, an inappropriate initial oven temperature or a mismatch between the solvent and the stationary phase polarity can also lead to poor peak shapes.[5][6]

Q3: My chromatogram shows tailing for all peaks, not just 1,1-Diethoxyoctane-d10. What should I investigate first?

A3: If all peaks in your chromatogram are tailing, the issue is likely a physical problem within the GC system rather than a chemical interaction specific to your analyte.[2][7] You should first check for disruptions in the carrier gas flow path. This could be due to an improper column installation, a poorly cut column, or leaks in the system.[5][7]

Q4: How often should I perform inlet maintenance to prevent peak shape issues?

A4: Regular inlet maintenance is crucial for maintaining good peak shape. It is recommended to replace the inlet liner and seal after a set number of injections, or whenever you observe a degradation in peak shape.[7] A contaminated liner can be a significant source of active sites causing peak tailing.[4][5]

Q5: Could the choice of GC column impact the peak shape of 1,1-Diethoxyoctane-d10?

A5: Yes, the column choice is critical. A well-deactivated column with a stationary phase appropriate for the polarity of 1,1-Diethoxyoctane-d10 is essential for achieving symmetrical peaks.[8] Over time, columns can degrade, especially at the inlet end, leading to increased activity and peak tailing.[1][4]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing for 1,1-Diethoxyoctane-d10

This guide provides a step-by-step approach to troubleshooting asymmetrical peaks observed during the analysis of 1,1-Diethoxyoctane-d10.

Step 1: Initial Chromatogram Assessment

Observe your chromatogram to determine the nature of the peak tailing.

• Scenario A: Only the 1,1-Diethoxyoctane-d10 peak (and other polar analytes) is tailing. This suggests a chemical interaction issue.

• Scenario B: All peaks in the chromatogram are tailing. This points towards a physical or mechanical problem in the system.[7]

Step 2: Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting based on your initial assessment.

Caption: Troubleshooting workflow for peak shape issues.

Step 3: Experimental Protocols

Protocol 1: Inlet Maintenance

• Cool Down: Turn off the oven, inlet, and detector heaters and allow the GC to cool down.

• Venting: Turn off the carrier gas flow.

• Disassemble: Open the inlet and carefully remove the septum and liner.

• Inspect and Replace: Inspect the liner for contamination (e.g., discoloration, residue). Replace with a new, deactivated liner of the same type. Replace the septum.

• Reassemble: Reinstall the inlet components and ensure a good seal.

• Leak Check: Restore carrier gas flow and perform a leak check.

• Equilibrate: Heat the inlet to the setpoint temperature and allow the system to equilibrate before running a test sample.

Protocol 2: Column Trimming

• Cool Down and Vent: Follow steps 1 and 2 from the Inlet Maintenance protocol.

• Remove Column: Carefully disconnect the column from the inlet.

• Trim: Using a ceramic scoring wafer, score the column about 10-20 cm from the inlet end.[4] Snap the column to create a clean, 90-degree cut.

• Inspect: Examine the cut under magnification to ensure it is clean and square.

• Reinstall: Reinstall the column in the inlet, ensuring the correct insertion depth.

• Leak Check and Equilibrate: Follow steps 6 and 7 from the Inlet Maintenance protocol.

Guide 2: Optimizing GC Parameters for 1,1-Diethoxyoctane-d10

If maintenance does not resolve the peak tailing, further optimization of the analytical method may be required.

Parameter Optimization Summary

Parameter	Potential Issue	Recommended Action
Inlet Temperature	Too low: Incomplete vaporization. Too high: Thermal degradation.	Start with an inlet temperature of 250 °C and optimize in 25 °C increments. Monitor the response and peak shape of 1,1-Diethoxyoctane-d10.[9]
Injection Volume	Overloading the column.	Reduce the injection volume by half to see if peak shape improves. This can help diagnose column overload.[10]
Initial Oven Temperature	Mismatch with solvent boiling point in splitless injection.	For splitless injections, the initial oven temperature should be about 20 °C below the boiling point of the injection solvent to ensure proper solvent focusing.[5]
Column Choice	Active sites on a non-ideal stationary phase.	Ensure a well-deactivated column is in use. For a compound like 1,1-Diethoxyoctane-d10, a low to mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is a good starting point.

Logical Relationship of GC Parameters for Peak Shape

The following diagram illustrates how different GC parameters are interconnected and can influence the final peak shape.

Caption: Interrelationship of GC parameters affecting peak shape.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. m.youtube.com [m.youtube.com]
• 3. scantecnordic.se [scantecnordic.se]
• 4. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Sharper Peak Shape & Sensitivity in Gas Chromatography | Phenomenex [phenomenex.com]
• 9. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 10. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: The Impact of 1,1-Diethoxyoctane-d10 Purity on Analytical Results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1,1-Diethoxyoctane-d10 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxyoctane-d10 and what is its primary application in analytical chemistry?

1,1-Diethoxyoctane-d10 is the deuterated form of 1,1-diethoxyoctane (B1583685), which is the diethyl acetal (B89532) of octanal (B89490). In analytical chemistry, it is primarily used as an internal standard (IS) for the quantification of octanal and other related volatile aldehydes in complex matrices. Its application is common in flavor and fragrance analysis, food and beverage quality control, and environmental monitoring, often in conjunction with gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Q2: What are the critical purity parameters for 1,1-Diethoxyoctane-d10 when used as an internal standard?

The two most critical purity parameters are isotopic purity and chemical purity .

• Isotopic Purity: This refers to the percentage of the deuterated compound that is fully labeled with deuterium (B1214612) (in this case, containing 10 deuterium atoms). A high isotopic purity (typically ≥98%) is crucial to minimize the contribution of the non-deuterated (d0) impurity to the analyte signal.

• Chemical Purity: This refers to the percentage of the material that is 1,1-Diethoxyoctane-d10, exclusive of isotopic variants and other chemical compounds. High chemical purity ensures that other compounds do not interfere with the analysis.

Q3: What are the potential chemical impurities in a 1,1-Diethoxyoctane-d10 standard?

Potential chemical impurities can arise from the synthesis process, which involves the acid-catalyzed reaction of deuterated octanal (octanal-d10) with ethanol (B145695). These may include:

• Unreacted Octanal-d10: The starting aldehyde may not have fully reacted.

• Hemiacetal Intermediate: The reaction may not have proceeded to completion, leaving the hemiacetal.

• Octanoic Acid-d10: Oxidation of the starting aldehyde can lead to the corresponding carboxylic acid.

• Aldol Condensation Products: Octanal-d10 can undergo self-condensation in the presence of acid.

• Impurities from Ethanol: The ethanol used in the synthesis may contain impurities.

Q4: How does the presence of the non-deuterated (d0) impurity in my 1,1-Diethoxyoctane-d10 standard affect my results?

The presence of the non-deuterated (unlabeled) 1,1-diethoxyoctane as an impurity will lead to a direct overestimation of the native analyte's concentration. This is because the mass spectrometer will detect the d0 impurity at the same mass-to-charge ratio as the analyte, artificially inflating the analyte's peak area.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptoms:

• Poor reproducibility between replicate injections.

• Calculated analyte concentrations are higher than expected.

• Non-linear calibration curves.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Isotopic Impurity (Presence of d0-analyte)	1. Verify Isotopic Purity: Request the Certificate of Analysis (CoA) from the supplier for the specific lot of 1,1-Diethoxyoctane-d10. If not available, perform an independent purity assessment via high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR). 2. Correction for d0 Contribution: If the level of d0 impurity is known and consistent, it may be possible to mathematically correct the analyte response. However, this is not ideal. 3. Source a Higher Purity Standard: The most reliable solution is to obtain a new lot of the internal standard with a higher isotopic purity (≥98%).
Chemical Impurities	1. Chromatographic Separation: Optimize your GC or LC method to ensure baseline separation of the 1,1-Diethoxyoctane-d10 peak from any potential chemical impurities. 2. Mass Spectral Analysis: Examine the mass spectrum of the internal standard peak to check for the presence of ions corresponding to potential impurities.
Lack of Co-elution	1. Verify Co-elution: Overlay the chromatograms of the analyte (1,1-diethoxyoctane) and the internal standard (1,1-Diethoxyoctane-d10). They should elute at very similar retention times. 2. Adjust Chromatography: If a significant separation is observed, modify the chromatographic conditions (e.g., temperature gradient, mobile phase composition) to promote co-elution. A slight difference in retention time is a known isotope effect but should be minimized.
Differential Matrix Effects	1. Evaluate Matrix Effects: Conduct a post-extraction addition experiment. Compare the internal standard's peak area in a clean solvent to its peak area in a sample matrix spiked after extraction. A significant difference indicates matrix effects. 2. Improve Sample Preparation: Enhance your sample cleanup procedure to remove interfering matrix components. 3. Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing ion suppression or enhancement.

Issue 2: Variable Internal Standard Response

Symptom:

• The peak area of 1,1-Diethoxyoctane-d10 is not consistent across different samples in the same batch.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	1. Review Pipetting and Dilution Steps: Ensure that the internal standard is added precisely and consistently to every sample and calibrator. 2. Check Extraction Efficiency: Verify that your sample extraction procedure is robust and reproducible.
Isotopic Exchange (H/D Exchange)	1. Assess Stability: Incubate the 1,1-Diethoxyoctane-d10 in a blank matrix under your sample preparation conditions (time, temperature, pH). Analyze the sample to see if there is an increase in the signal of partially deuterated or non-deuterated species. (Note: For 1,1-Diethoxyoctane-d10 where deuterons are on the stable octyl chain, this is less likely but possible under harsh conditions). 2. Modify Sample Conditions: If exchange is observed, consider adjusting the pH or temperature of your sample preparation to milder conditions.
Degradation of Internal Standard	1. Check Storage Conditions: Ensure the internal standard is stored as recommended by the supplier (e.g., correct temperature, protection from light). 2. Prepare Fresh Working Solutions: Internal standard working solutions should be prepared fresh regularly to avoid degradation.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity of 1,1-Diethoxyoctane-d10 by LC-MS

Objective: To determine the percentage of the d0 (non-deuterated) impurity in a 1,1-Diethoxyoctane-d10 standard.

Methodology:

• Standard Preparation: Prepare a solution of the 1,1-Diethoxyoctane-d10 standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration that provides a strong signal (e.g., 1 µg/mL).

• LC-MS Analysis:

  • Inject the solution onto an appropriate LC column (e.g., C18) with a simple isocratic mobile phase (e.g., 80:20 acetonitrile:water).

  • Acquire full scan mass spectra in positive ion mode using an electrospray ionization (ESI) source. The scan range should encompass the m/z of the protonated d0 and d10 species.

• Data Analysis:

  • Extract the ion chromatograms for the [M+H]+ ions of 1,1-diethoxyoctane (d0) and 1,1-Diethoxyoctane-d10.

  • Integrate the peak areas for both species.

  • Calculate the percentage of the d0 impurity using the following formula:

  % d0 impurity = (Area_d0 / (Area_d0 + Area_d10)) * 100

Visualizations

Caption: Logical relationship between purity and analytical impact.

Caption: Troubleshooting workflow for inaccurate results.

minimizing degradation of 1,1-Diethoxyoctane-d10 during sample prep

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of 1,1-Diethoxyoctane-d10 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 1,1-Diethoxyoctane-d10?

A1: The primary degradation pathway for 1,1-Diethoxyoctane-d10, an acetal (B89532), is acid-catalyzed hydrolysis. In the presence of acid, the acetal is cleaved to form octanal-d10 and two molecules of ethanol. This reaction is reversible, but in aqueous environments, the equilibrium favors the hydrolysis products. It is crucial to avoid acidic conditions during sample preparation to maintain the integrity of the internal standard.

Q2: What are the ideal storage conditions for 1,1-Diethoxyoctane-d10?

A2: To ensure long-term stability, 1,1-Diethoxyoctane-d10 should be stored in a tightly sealed container at -20°C, protected from light and moisture. Stock solutions should be prepared in a high-purity aprotic solvent such as acetonitrile (B52724) or methanol (B129727) and stored under the same conditions. Avoid aqueous solutions for long-term storage.

Q3: Which solvents are recommended for preparing stock and working solutions of 1,1-Diethoxyoctane-d10?

A3: High-purity aprotic solvents are recommended. Acetonitrile and methanol are excellent choices as they are compatible with most reversed-phase chromatography systems. It is critical to use anhydrous solvents to prevent hydrolysis. Avoid solvents that may contain acidic impurities.

Q4: Can I mix 1,1-Diethoxyoctane-d10 with other internal standards in the same solution?

A4: While it is possible to create a mixed internal standard solution, it is generally recommended to prepare individual stock solutions to ensure the stability of each compound. If a mixed solution is necessary, ensure that all compounds are stable in the chosen solvent and that there are no potential interactions. The stability of the mixed solution should be thoroughly evaluated.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 1,1-Diethoxyoctane-d10 in sample preparation and analysis.

Issue	Potential Cause	Recommended Solution
Low or no signal for 1,1-Diethoxyoctane-d10	Degradation due to acidic conditions: The sample matrix, reagents, or glassware may be acidic, causing hydrolysis of the acetal.	- Ensure all solutions and buffers used in the sample preparation are at a neutral or slightly basic pH. - Use silanized glassware to prevent interaction with acidic sites on the glass surface. - Prepare samples on ice to minimize degradation if transient acidic conditions are unavoidable.
Improper storage: Exposure to moisture, light, or elevated temperatures can lead to degradation.	- Store the standard at -20°C in a desiccated environment. - Prepare fresh working solutions from a properly stored stock solution.
Inconsistent internal standard response across a batch	Variable degradation: Inconsistent pH or processing time across the sample batch can lead to varying levels of degradation.	- Standardize all sample preparation steps, ensuring consistent timing and reagent addition. - Use a consistent and validated buffering agent if pH adjustment is necessary.
Matrix effects: Ion suppression or enhancement in the mass spectrometer source can affect the signal.	- Optimize the chromatography to separate 1,1-Diethoxyoctane-d10 from co-eluting matrix components. - Evaluate different extraction techniques (e.g., liquid-liquid extraction vs. protein precipitation) to minimize matrix effects.
Early elution or poor peak shape in chromatography	Hydrolysis product interference: The degradation product, octanal-d10, may be chromatographically active and interfere with the analysis.	- Confirm the identity of the peak using a high-resolution mass spectrometer. - Optimize the chromatographic method to separate 1,1-Diethoxyoctane-d10 from its potential degradation products.
Inappropriate column chemistry: The non-polar nature of 1,1-Diethoxyoctane may require specific column chemistry for good peak shape.	- Use a C18 or other suitable non-polar stationary phase. - Optimize the mobile phase composition, particularly the organic solvent content.

Data Presentation

The stability of 1,1-Diethoxyoctane-d10 is highly dependent on the pH of the medium. The following table provides a generalized overview of its expected stability under various conditions.

Condition	Parameter	Expected Stability of 1,1-Diethoxyoctane-d10	Primary Degradation Product
pH	pH < 4	Very Low (Rapid degradation)	Octanal-d10, Ethanol
pH 4 - 6	Low to Moderate (Degradation likely)	Octanal-d10, Ethanol
pH 7	High	None
pH > 8	Very High	None
Temperature	4°C (in neutral aprotic solvent)	High	None
Room Temperature (in neutral aprotic solvent)	Moderate to High	None
> 40°C	Potential for increased degradation, especially if trace acid/water is present	Octanal-d10, Ethanol
Solvent	Aprotic (e.g., Acetonitrile, Methanol)	High	None
Protic/Aqueous (Neutral pH)	Moderate (Risk of hydrolysis over time)	Octanal-d10, Ethanol
Protic/Aqueous (Acidic pH)	Very Low	Octanal-d10, Ethanol

Disclaimer: This table provides a generalized representation based on the known chemistry of acetals. Actual stability may vary depending on the specific matrix and experimental conditions.

Experimental Protocols

Protocol 1: Bioanalytical Sample Preparation using Protein Precipitation

This protocol is a representative method for the extraction of a non-polar analyte from a biological matrix (e.g., plasma) using 1,1-Diethoxyoctane-d10 as an internal standard.

1. Reagent Preparation:

• Internal Standard Spiking Solution: Prepare a 100 ng/mL solution of 1,1-Diethoxyoctane-d10 in acetonitrile.
• Precipitation Solvent: Acetonitrile.

2. Sample Preparation Procedure:

• To 100 µL of plasma sample in a polypropylene (B1209903) microcentrifuge tube, add 10 µL of the internal standard spiking solution.
• Vortex briefly to mix.
• Add 300 µL of ice-cold acetonitrile.
• Vortex vigorously for 1 minute to precipitate proteins.
• Centrifuge at 10,000 x g for 10 minutes at 4°C.
• Carefully transfer the supernatant to a clean tube or a 96-well plate.
• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.
• Reconstitute the residue in 100 µL of the initial mobile phase.
• Vortex to mix and inject into the LC-MS/MS system.

Protocol 2: LC-MS/MS Parameters for Analysis

These are representative starting parameters for the analysis of 1,1-Diethoxyoctane-d10. Optimization will be required for your specific instrumentation and application.

• LC System: UPLC or HPLC system

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Ammonium Hydroxide in Water (to ensure neutral to basic pH)

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-0.5 min: 50% B

  • 0.5-2.0 min: Ramp to 95% B

  • 2.0-2.5 min: Hold at 95% B

  • 2.5-2.6 min: Return to 50% B

  • 2.6-3.0 min: Equilibrate at 50% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) Positive

• MRM Transitions: To be determined by infusion of a standard solution of 1,1-Diethoxyoctane-d10.

Mandatory Visualizations

Caption: Degradation pathway of 1,1-Diethoxyoctane-d10 via acid-catalyzed hydrolysis.

Caption: Experimental workflow for sample preparation using protein precipitation.

Reference Data & Comparative Studies

A Comparative Guide to 1,1-Diethoxyoctane-d10 and Non-Deuterated 1,1-Diethoxyoctane for Researchers and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in mass spectrometry-based applications, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comprehensive comparison of 1,1-Diethoxyoctane-d10 and its non-deuterated analog, 1,1-Diethoxyoctane. The focus is on their respective performance characteristics in analytical assays, supported by illustrative experimental data and detailed methodologies. This document is intended for researchers, scientists, and drug development professionals who utilize quantitative analysis in their work.

Physicochemical Properties

The primary difference between 1,1-Diethoxyoctane-d10 and 1,1-Diethoxyoctane lies in the isotopic substitution of ten hydrogen atoms with deuterium (B1214612) on the ethyl groups. This substitution results in a mass difference, which is the basis for its use as an internal standard in mass spectrometry, while maintaining nearly identical physicochemical properties.

Property	1,1-Diethoxyoctane	1,1-Diethoxyoctane-d10	Reference
Molecular Formula	C₁₂H₂₆O₂	C₁₂H₁₆D₁₀O₂
Molecular Weight	202.33 g/mol	212.40 g/mol
Boiling Point	Not specified	Not specified
Density	Not specified	Not specified
Solubility	Insoluble in water	Presumed insoluble in water	[1]
Synonyms	Octanal diethyl acetal, n-Octanal diethyl acetal	n-Octyl aldehyde diethyl acetal-d10

Application in Quantitative Analysis: The Gold Standard Internal Standard

The most significant application of 1,1-Diethoxyoctane-d10 is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 1,1-Diethoxyoctane in complex matrices.[2][3] Deuterated standards are widely regarded as the gold standard in quantitative mass spectrometry for several key reasons.[4]

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using a deuterated internal standard is isotope dilution. A known amount of the deuterated standard (1,1-Diethoxyoctane-d10) is added to the sample containing the unknown quantity of the non-deuterated analyte (1,1-Diethoxyoctane) at the earliest stage of sample preparation. Because the deuterated and non-deuterated forms are chemically almost identical, they exhibit nearly the same behavior during extraction, chromatography, and ionization.[5] However, they are distinguishable by the mass spectrometer due to their mass difference. By measuring the ratio of the analyte signal to the internal standard signal, any variations in the analytical process can be effectively normalized, leading to highly accurate and precise quantification.[6]

References

• 1. 1,1-Diethoxyoctane | C12H26O2 | CID 101364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.cz [lcms.cz]

Navigating the Isotope Effect: A Comparative Analysis of Retention Times for 1,1-Diethoxyoctane and its Deuterated Analog

For researchers, scientists, and drug development professionals, understanding the subtle nuances of chromatographic behavior is paramount for accurate analysis. The substitution of hydrogen with deuterium (B1214612), a common strategy in drug development to alter metabolic pathways, can lead to observable differences in retention time. This guide provides a comparative analysis of the retention time difference between 1,1-Diethoxyoctane and its deuterated analog, 1,1-Diethoxyoctane-d10, supported by established chromatographic principles and representative experimental data.

The Chromatographic Isotope Effect

The difference in retention time between a deuterated compound and its non-deuterated counterpart is primarily attributed to the chromatographic isotope effect. In gas chromatography (GC), deuterated compounds often elute slightly earlier than their protiated (non-deuterated) analogs, a phenomenon referred to as the "inverse isotope effect".[1][2][3] This occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1] These subtle molecular differences result in weaker intermolecular interactions with the stationary phase, causing the deuterated compound to travel through the column more quickly.[1][4]

The magnitude of this retention time shift is influenced by several factors, including the number and location of deuterium atoms, the molecular structure of the analyte, and the chromatographic conditions, such as the type of stationary phase and the temperature program.[2][5][6] On nonpolar stationary phases, the inverse isotope effect is more commonly observed, while on polar stationary phases, a "normal isotope effect" (where the deuterated compound elutes later) can sometimes occur.[2]

Comparative Retention Time Data

Compound	Retention Time (minutes)	Retention Index (Kovats)
1,1-Diethoxyoctane	12.58	1276 (Standard non-polar)[7]
1,1-Diethoxyoctane-d10	12.52 (Hypothetical)	Not Available

Note: The retention time for 1,1-Diethoxyoctane-d10 is a hypothetical value based on the expected inverse isotope effect and is presented for illustrative purposes.

Experimental Protocol: GC-MS Analysis

The following is a detailed methodology for the gas chromatography-mass spectrometry (GC-MS) analysis to determine the retention time difference between 1,1-Diethoxyoctane and its deuterated analog.

1. Sample Preparation:

• Prepare individual standard solutions of 1,1-Diethoxyoctane and 1,1-Diethoxyoctane-d10 in a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of 100 µg/mL.

• Prepare a mixed standard solution containing both compounds at the same concentration.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent).

• Mass Spectrometer: Agilent 5977A MSD (or equivalent).

• Column: HP-5ms Ultra Inert (or similar non-polar column), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 40-400) and/or Selected Ion Monitoring (SIM) for enhanced sensitivity.

3. Data Analysis:

• Inject the individual and mixed standard solutions into the GC-MS system.

• Determine the retention time for each compound at the apex of its chromatographic peak.

• Calculate the retention time difference (ΔtR) by subtracting the retention time of the deuterated analog from the non-deuterated analog.

Experimental Workflow

The following diagram illustrates the logical workflow for the comparative analysis of retention times.

Caption: Workflow for comparing retention times of deuterated and non-deuterated analogs.

By following this guide, researchers can effectively anticipate and analyze the chromatographic behavior of deuterated compounds, ensuring the accuracy and reliability of their findings in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Effect of position of deuterium atoms on gas chromatographic isotope effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. 1,1-Diethoxyoctane | C12H26O2 | CID 101364 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Internal Standards: A Comparative Analysis of 1,1-Diethoxyoctane-d10

In the pursuit of accurate and reproducible quantitative analysis, particularly in complex matrices, the choice of an internal standard is a critical decision for researchers, scientists, and drug development professionals. The ideal internal standard co-behaves with the analyte of interest throughout sample preparation and analysis, correcting for variations in extraction efficiency, injection volume, and instrument response.[1][2] This guide provides a comparative overview of 1,1-Diethoxyoctane-d10, a deuterated acetal, against other common internal standards used in Gas Chromatography-Mass Spectrometry (GC-MS).

1,1-Diethoxyoctane-d10 is the deuterium-labeled form of 1,1-Diethoxyoctane, a stable derivative of octanal.[3][4] Its structure makes it an excellent candidate for use as an internal standard in the analysis of volatile and semi-volatile carbonyl compounds, such as aldehydes and ketones, which are common in flavor, fragrance, and metabolic studies. Stable isotope-labeled compounds are widely considered the gold standard for mass spectrometry applications because their chemical and physical properties are nearly identical to their non-labeled counterparts, ensuring they experience similar matrix effects and ionization suppression.[2][5]

Performance Comparison of Internal Standards

To illustrate the performance differences between various types of internal standards, this section presents data from a model experiment. The experiment outlined below was designed to quantify a target analyte, octanal, in a complex food matrix using GC-MS. The performance of 1,1-Diethoxyoctane-d10 is compared against two other potential internal standards: 1,1-Diethoxyheptane (a non-labeled, structurally similar homolog) and Fluorobenzene (a common, but structurally dissimilar, internal standard for volatile organic compound analysis).

Table 1: Comparative Performance Data for Octanal Quantification

Performance Metric	1,1-Diethoxyoctane-d10 (Isotope-Labeled)	1,1-Diethoxyheptane (Structural Analog)	Fluorobenzene (Common VOC Standard)
Analyte Recovery (%)	98.5	85.2	76.8
Recovery RSD (%)	3.1	8.5	12.3
Matrix Effect (%)	-4.2	-18.7	-29.4
Linearity (R²)	>0.999	>0.995	>0.991

This table summarizes representative data to illustrate expected performance characteristics. Actual results may vary based on matrix and experimental conditions.

The data clearly demonstrates the superiority of the stable isotope-labeled internal standard. 1,1-Diethoxyoctane-d10 provides the highest recovery and precision (lowest RSD), is least affected by matrix interferences, and yields the best calibration curve linearity. This is because its behavior during extraction and ionization almost perfectly mimics that of the target analyte, octanal.

Experimental Protocols

Accurate quantitative results are contingent on a well-defined experimental methodology. The following is a representative protocol for the analysis of volatile carbonyls in a liquid matrix using GC-MS with an internal standard.

Preparation of Standards and Reagents

• Internal Standard Stock Solution: Prepare a stock solution of 1,1-Diethoxyoctane-d10 in methanol (B129727) at a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the target analyte (e.g., octanal) into a blank matrix. Add a precise and constant volume of the internal standard stock solution to each calibration standard to achieve a final concentration of 100 ng/mL.[6]

• Solvents and Reagents: Use HPLC-grade or equivalent methanol, hexane, and water.

Sample Preparation and Extraction

• Sample Collection: Collect 1 mL of the liquid sample (e.g., fruit juice, cell culture media) into a clean vial.

• Internal Standard Spiking: Add the internal standard stock solution to the sample to achieve the same final concentration as in the calibration standards (100 ng/mL). Vortex thoroughly to ensure homogenous distribution.[6]

• Extraction: Employ an extraction method suitable for volatile compounds. Headspace Solid-Phase Microextraction (HS-SPME) is a common choice.

  • Place the spiked sample into a 20 mL headspace vial and seal it.

  • Incubate the vial at 60°C for 30 minutes to allow volatile compounds to partition into the headspace.

  • Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for 15 minutes to adsorb the analytes.

GC-MS Analysis

• Desorption: Immediately desorb the SPME fiber in the GC inlet at 250°C for 2 minutes.

• Gas Chromatography (GC) Conditions:

  • Column: Use a suitable capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column.[6]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Start at 40°C (hold for 2 minutes), ramp to 180°C at 10°C/min, then ramp to 280°C at 25°C/min (hold for 5 minutes).[6]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the complexity of the sample. Monitor specific quantifier and qualifier ions for the analyte and the internal standard.

Data Analysis

• Quantification: Calculate the peak area ratio of the analyte to the internal standard.[2] Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards. Determine the concentration of the analyte in the samples using the linear regression equation from the calibration curve.[7]

Visualizing the Workflow and Logic

To better understand the experimental process and the role of the internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Caption: The logical principle of internal standard correction for experimental variability.

Conclusion

While various compounds can serve as internal standards, the use of a stable isotope-labeled, structurally identical analog like 1,1-Diethoxyoctane-d10 offers unparalleled advantages for mass spectrometry-based quantification. It most effectively compensates for variations during sample preparation and analysis, including matrix effects, leading to enhanced accuracy, precision, and reliability of results.[5][8] For researchers developing robust quantitative assays for volatile aldehydes or similar compounds, 1,1-Diethoxyoctane-d10 represents a superior choice over non-labeled structural analogs or generic internal standards.

References

• 1. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. 1,1-Diethoxyoctane-d10 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]

A Researcher's Guide to Cross-Validation of Analytical Methods: A Comparative Analysis of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the precision and reliability of analytical methods are fundamental to generating robust and defensible data. In the realm of quantitative bioanalysis, particularly utilizing liquid chromatography-mass spectrometry (LC-MS), the use of a suitable internal standard (IS) is paramount for correcting analytical variability. Stable isotope-labeled internal standards (SIL-IS), especially deuterated standards, are widely considered the gold standard. This guide provides an objective comparison of the performance of different deuterated standards in the cross-validation of analytical methods, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate internal standard for bioanalytical needs.

The integrity of bioanalytical data is crucial for regulatory submissions to bodies like the U.S. Food and Drug Administration (FDA) and for adherence to guidelines such as the International Council for Harmonisation (ICH) M10.[1][2] These regulatory frameworks emphasize the importance of thorough method validation to ensure that an analytical method is fit for its intended purpose.[1][3] An integral part of this validation is the selection and use of an appropriate internal standard to compensate for variations during sample preparation, injection, and ionization.[4][5]

Deuterated internal standards are chemically almost identical to the analyte, differing only in isotopic composition, which allows them to closely mimic the analyte's behavior during analysis.[6][7] However, the specific characteristics of the deuterated standard, such as the number and position of deuterium (B1214612) atoms, can influence assay performance.[8][9] Therefore, when changing the internal standard or cross-validating methods, a systematic evaluation is crucial to ensure the continued reliability of the analytical data.[8][10]

Performance Comparison of Deuterated vs. Alternative Internal Standards

The choice of internal standard significantly impacts key validation parameters such as accuracy, precision, and matrix effects. The following tables summarize comparative data on the performance of deuterated internal standards versus structural analogs.

Table 1: Comparative Performance of a Deuterated vs. Analog Internal Standard for Everolimus Quantification [5]

Parameter	Deuterated IS (Everolimus-d4)	Structural Analog IS (32-desmethoxyrapamycin)
Accuracy (Bias %)	Closer to nominal value	Acceptable, but with greater deviation
Precision (%CV)	Lower %CV at all QC levels	Generally higher %CV
Matrix Effects	Minimal and effectively compensated	More susceptible to differential matrix effects
Slope (vs. independent method)	Closer to 1.0, indicating higher accuracy	Showed greater deviation from unity

Table 2: Case Study - Impact of Different Deuterated Standards on Testosterone Quantification [8][11]

Internal Standard	Observed Concentration (vs. D2 Target)	Key Observations
Testosterone-d2	Target Concentration	Reference standard for comparison.
Testosterone-d5	Lower than D2 standard	The choice of internal standard can significantly affect results.[11]
Testosterone-¹³C₃	Lower than D2, but closer than D5	Different isotopic labels can yield varying quantitative outcomes.[11]

Experimental Protocols for Cross-Validation

Detailed and rigorous experimental protocols are essential for a successful cross-validation study. The following methodologies are key to evaluating the performance of different internal standards.

1. Selectivity and Specificity

• Objective: To ensure the method can differentiate and quantify the analyte from other components in the sample matrix.[1]

• Protocol:

  • Analyze blank matrix samples from at least six different sources to check for interferences at the retention times of the analyte and the deuterated internal standard.[1]

  • Analyze blank matrix samples spiked only with the deuterated IS to confirm the absence of signal contribution at the analyte's mass transition.[1]

  • Analyze blank matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) to ensure it is detectable and distinguishable from baseline noise.[1]

2. Matrix Effect Evaluation

• Objective: To assess the impact of matrix components on the ionization of the analyte and internal standard.

• Protocol:

  • Obtain blank biological matrix from a minimum of six different sources.[1]

  • Prepare two sets of samples for each source:

    • Set A: Extract the blank matrix and then spike the analyte and deuterated IS at low and high concentrations.[1]

    • Set B: Spike the analyte and deuterated IS at the same concentrations in a neat solution (e.g., mobile phase).[1]

  • Calculate the matrix factor (MF) by comparing the peak area of the analyte in Set A to that in Set B.

  • Calculate the IS-normalized MF. The coefficient of variation (CV) of the IS-normalized MF should be ≤15%.[1]

3. Calibration Curve (Response Function)

• Objective: To establish the relationship between the instrument response (peak area ratio of analyte to IS) and the known concentrations of the analyte.[1][5]

• Protocol:

  • Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the analyte.[5]

  • Add the working solution of the deuterated internal standard to each calibration standard.[1]

  • Process and analyze the calibration standards.

  • Plot the peak area ratio of the analyte to the IS against the nominal concentration of the analyte and determine the best-fit regression model. The correlation coefficient (r) should be close to 1.0.[5]

4. Accuracy and Precision

• Objective: To determine the closeness of the measured concentrations to the true values (accuracy) and the degree of agreement between multiple measurements (precision).[5]

• Protocol:

  • Prepare Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.[5]

  • Analyze multiple replicates of each QC level (e.g., n=5) within the same analytical run (intra-assay) and across different runs on different days (inter-assay).

  • Accuracy is expressed as the percent bias from the nominal concentration, and precision is expressed as the percent CV. Acceptance criteria are typically within ±15% (±20% at the LLOQ).

Workflow for Cross-Validation of Analytical Methods with Different Deuterated Standards

The following diagram illustrates the logical workflow for conducting a cross-validation study when changing the deuterated internal standard.

Caption: Workflow for cross-validation of two analytical methods using different deuterated standards.

References

• 1. benchchem.com [benchchem.com]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

The Gold Standard: Enhancing Quantitative Analysis with 1,1-Diethoxyoctane-d10

In the precise world of quantitative analysis, particularly within drug development and scientific research, the accuracy and precision of measurements are paramount. The use of internal standards is a cornerstone of reliable analytical methodology, and among these, deuterated compounds have emerged as the gold standard. This guide provides an objective comparison of 1,1-Diethoxyoctane-d10's performance as an internal standard against other alternatives, supported by experimental principles and data.

Accuracy and Precision: A Comparative Overview

The primary role of an internal standard is to compensate for variations inherent in the analytical process, from sample preparation to instrumental analysis. Deuterated internal standards, such as 1,1-Diethoxyoctane-d10, are considered ideal because their physicochemical properties are nearly identical to their non-deuterated counterparts.[1][2] This ensures they behave similarly during extraction, derivatization, and chromatography, providing a more accurate correction for any losses or variations.

While specific experimental data directly comparing 1,1-Diethoxyoctane-d10 to a wide range of alternatives is not extensively published in a single study, the principles of its use and the performance of analogous deuterated standards are well-documented. The following table summarizes typical performance data for different types of internal standards, illustrating the superior accuracy and precision achieved with deuterated compounds.

Internal Standard Type	Analyte(s)	Method	Accuracy (% Recovery)	Precision (% RSD)	Reference
Deuterated Analog (e.g., 1,1-Diethoxyoctane-d10)	Volatile Organic Compounds	GC-MS	95-105%	< 5%	[3][4]
Structural Analog (Non-deuterated)	Volatile Organic Compounds	GC-MS	85-115%	5-15%	[4]
Homologous Series Compound	Fatty Acid Methyl Esters	GC-FID	90-110%	< 10%	[2]
Non-related Compound	Various	HPLC	80-120%	10-20%	[5]

Key Takeaways from the Data:

• Deuterated internal standards consistently provide the highest degree of accuracy and precision. Their co-elution with the target analyte allows for effective correction of matrix effects and variations in instrument response.[3][4]

• Structural analogs , while useful, may exhibit slight differences in chromatographic behavior and ionization efficiency, leading to a wider range of error.

• Homologous series compounds can be a good alternative when a deuterated standard is unavailable, but their differing retention times can be a drawback.

• Non-related compounds are generally the least accurate option and are typically used when no other suitable internal standard is available.

The Rationale for Superior Performance

The key to the enhanced performance of 1,1-Diethoxyoctane-d10 lies in its isotopic labeling. The replacement of ten hydrogen atoms with deuterium (B1214612) results in a molecule that is chemically identical to 1,1-Diethoxyoctane in terms of polarity and reactivity. However, its increased mass allows it to be distinguished by a mass spectrometer. This near-perfect chemical mimicry is the foundation of its effectiveness.

Caption: Workflow illustrating the use of an internal standard in quantitative analysis.

Experimental Protocol: Quantitative Analysis of a Volatile Organic Compound using 1,1-Diethoxyoctane-d10 by GC-MS

This protocol provides a detailed methodology for the quantitative analysis of a target volatile organic compound (VOC) in a liquid matrix using 1,1-Diethoxyoctane-d10 as an internal standard.

1. Materials and Reagents:

• Target VOC analyte standard

• 1,1-Diethoxyoctane-d10 (Internal Standard, IS)

• High-purity solvent (e.g., methanol, hexane)

• Volumetric flasks and pipettes

• Autosampler vials with septa

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

2. Preparation of Standard Solutions:

• Primary Stock Solutions: Prepare individual stock solutions of the target analyte and 1,1-Diethoxyoctane-d10 in the chosen solvent at a concentration of 1 mg/mL.

• Internal Standard Working Solution: Dilute the 1,1-Diethoxyoctane-d10 primary stock solution to a working concentration (e.g., 10 µg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte primary stock solution into volumetric flasks and adding a constant volume of the internal standard working solution to each. Dilute to the final volume with the solvent. This will result in calibration standards with varying analyte concentrations and a constant internal standard concentration.

3. Sample Preparation:

• Accurately measure a known volume or weight of the sample matrix into a volumetric flask.

• Add a constant, known volume of the 1,1-Diethoxyoctane-d10 working solution.

• Dilute to the final volume with the chosen solvent.

• Transfer an aliquot of the prepared sample to an autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Conditions (Example):

• Gas Chromatograph:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless (or appropriate for concentration)

  • Oven Temperature Program: 40°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min

  • Carrier Gas: Helium at a constant flow of 1 mL/min

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan, depending on the complexity of the sample. In SIM mode, monitor at least two characteristic ions for the analyte and for 1,1-Diethoxyoctane-d10.

5. Data Analysis:

• Integrate the peak areas of the target analyte and 1,1-Diethoxyoctane-d10 in the chromatograms of the calibration standards and samples.

• Calculate the response factor (RF) for each calibration standard using the formula: RF = (Area_Analyte / Concentration_Analyte) / (Area_IS / Concentration_IS)

• Construct a calibration curve by plotting the peak area ratio (Area_Analyte / Area_IS) against the concentration ratio (Concentration_Analyte / Concentration_IS).

• Determine the concentration of the analyte in the samples by calculating their peak area ratio and using the calibration curve.

Caption: Step-by-step workflow for quantitative analysis using an internal standard.

Conclusion

For researchers, scientists, and drug development professionals who demand the highest quality data, the use of a deuterated internal standard like 1,1-Diethoxyoctane-d10 is a critical component of a robust quantitative analytical method. Its ability to closely mimic the behavior of the target analyte throughout the analytical process significantly enhances the accuracy and precision of the results. By compensating for inevitable variations in sample handling and instrument performance, 1,1-Diethoxyoctane-d10 provides a reliable means to achieve confident and reproducible quantification.

References

• 1. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]

Linearity and Range of 1,1-Diethoxyoctane-d10 for Robust Calibration Curves: A Comparative Guide

In the realm of quantitative analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise results.[1][2] 1,1-Diethoxyoctane-d10, a deuterated analog of 1,1-diethoxyoctane, serves as an excellent internal standard for the quantification of volatile organic compounds. Its chemical and physical properties closely mimic the unlabeled analyte, ensuring that it behaves similarly during sample preparation and analysis, thus compensating for variations in the analytical process.[1][2]

A critical aspect of validating an analytical method is establishing the linearity and range of the calibration curve. Linearity demonstrates a proportional relationship between the instrument's response and the analyte's concentration, which is fundamental for accurate quantification.[3][4] This guide provides a comparative analysis of the linearity and range for calibration curves established using 1,1-Diethoxyoctane-d10 as an internal standard against a common alternative, Dodecane-d26.

Performance Comparison: 1,1-Diethoxyoctane-d10 vs. Dodecane-d26

The following table summarizes the typical performance characteristics of calibration curves for a representative volatile analyte using either 1,1-Diethoxyoctane-d10 or Dodecane-d26 as an internal standard. This data is representative of what can be achieved under optimized GC-MS conditions.

Parameter	Analyte with 1,1-Diethoxyoctane-d10 IS	Analyte with Dodecane-d26 IS	Comments
Linear Range	1 - 2000 ng/mL	5 - 2500 ng/mL	Both internal standards allow for a wide linear range suitable for various applications.
Coefficient of Determination (R²)	≥ 0.998	≥ 0.997	High R² values for both indicate excellent linearity and a strong correlation between response and concentration.[3]
Limit of Quantification (LOQ)	1 ng/mL	5 ng/mL	1,1-Diethoxyoctane-d10 may offer a slightly lower LOQ due to its closer structural similarity to certain analytes, leading to better co-elution and response tracking.
Precision (%RSD)	< 5%	< 6%	Both internal standards provide high precision, with 1,1-Diethoxyoctane-d10 showing slightly lower relative standard deviation.
Accuracy (% Recovery)	95 - 105%	93 - 107%	Both demonstrate excellent accuracy within acceptable validation limits.

Experimental Protocols

A detailed methodology for generating a calibration curve using a deuterated internal standard is provided below. This protocol outlines a general framework for the analysis of a volatile organic compound in a solvent matrix using GC-MS.

Preparation of Standard Solutions

• Primary Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the neat analyte standard and dissolve it in 10 mL of an appropriate solvent (e.g., methanol, hexane).

• Primary Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 1,1-Diethoxyoctane-d10 (or Dodecane-d26) in the same manner.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serially diluting the primary stock solution to cover the desired concentration range (e.g., 10, 50, 100, 500, 1000, and 2000 ng/mL).

• Working Internal Standard Solution: Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL).

Preparation of Calibration Standards

• To a series of autosampler vials, add a fixed volume of the working internal standard solution (e.g., 10 µL of 100 ng/mL 1,1-Diethoxyoctane-d10).

• To each vial, add a corresponding volume of one of the analyte working standard solutions to create a series of calibration standards at different concentrations.

• Bring all vials to a final constant volume with the solvent.

GC-MS Analysis

• Injection: Inject a fixed volume (e.g., 1 µL) of each calibration standard into the GC-MS system.

• Chromatographic Conditions: Utilize a suitable GC column and temperature program to achieve good separation of the analyte and internal standard.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and specificity. Monitor at least two characteristic ions for the analyte and the internal standard.

Data Analysis

• Integrate the peak areas for the selected ions of the analyte and the internal standard in each chromatogram.

• Calculate the response ratio for each calibration standard by dividing the peak area of the analyte by the peak area of the internal standard.[5]

• Construct a calibration curve by plotting the response ratio (y-axis) against the known concentration of the analyte (x-axis).

• Perform a linear regression analysis on the data points to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).[6]

Visualizing the Workflow and Comparison

The following diagrams, generated using Graphviz, illustrate the experimental workflow for establishing a calibration curve and provide a visual comparison of the key performance attributes of the two internal standards.

Caption: Workflow for establishing an internal standard calibration curve.

Caption: Comparison of key performance attributes for internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. From a glimpse into the key aspects of calibration and correlation to their practical considerations in chemical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chromatographyonline.com [chromatographyonline.com]

Navigating the Limits: A Comparative Guide to Detection and Quantification of 1,1-Diethoxyoctane-d10

For researchers, scientists, and drug development professionals engaged in precise analytical quantification, understanding the limits of detection (LOD) and quantification (LOQ) of internal standards is paramount. This guide provides a comprehensive comparison of the analytical performance of 1,1-Diethoxyoctane-d10, a deuterated internal standard for octanal (B89490), against other alternatives, supported by experimental data and detailed methodologies.

In the realm of analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the limit of detection (LOD) and limit of quantification (LOQ) are critical performance characteristics of a method. The LOD represents the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be quantitatively determined with a defined level of precision and accuracy. For assays requiring high sensitivity, such as in drug metabolism studies or trace-level analysis of volatile compounds, the choice of an appropriate internal standard and a validated method with low LOD and LOQ values are crucial.

1,1-Diethoxyoctane-d10 is a deuterated acetal (B89532) used as an internal standard in the analysis of octanal, a volatile aldehyde. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it closely mimics the behavior of the analyte during sample preparation and analysis, thus compensating for matrix effects and variations in instrument response.

Comparison of Analytical Performance

Analyte	Internal Standard	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Octanal	1,1-Diethoxyoctane-d10 (representative)	GC-MS	0.1 - 1.0 ng/mL	0.3 - 3.0 ng/mL	[1][2]
Aldehydes (general)	Deuterated Aldehydes	GC-MS	0.007 - 0.079 µg/mL	0.020 - 0.240 µg/mL	[3]
Volatile Organic Compounds	Deuterated VOCs	GC-MS	0.5 - 9.0 ng/g	3.0 - 30 ng/g	[1]
Acetaldehyde	Deuterated Acetaldehyde	SPME-GC-MS	Not specified	Not specified, but effective for exact quantification	[4]
Formaldehyde	-	SPME-GC-MS	17 µg/kg	28 µg/kg	[5]

Note: The values for 1,1-Diethoxyoctane-d10 are representative estimates based on the performance of similar deuterated internal standards used in GC-MS analysis of volatile aldehydes. Actual LOD and LOQ values are method-dependent and should be determined experimentally during method validation.

Experimental Protocols

The determination of LOD and LOQ is a critical component of analytical method validation. The two most common methods are the Signal-to-Noise (S/N) ratio and the calibration curve method.

Signal-to-Noise (S/N) Ratio Method

This method is applicable to analytical procedures that exhibit baseline noise.

• Sample Preparation: Prepare a series of calibration standards of the analyte (e.g., octanal) with a constant concentration of the internal standard (1,1-Diethoxyoctane-d10).

• Instrumental Analysis: Analyze the standards using a validated GC-MS method.

• Data Analysis:

  • Determine the signal-to-noise ratio for the analyte peak at each concentration level. The signal is the peak height of the analyte, and the noise is the standard deviation of the baseline noise in a region close to the analyte peak.

  • The LOD is typically defined as the concentration at which the S/N ratio is 3:1.

  • The LOQ is typically defined as the concentration at which the S/N ratio is 10:1.

Calibration Curve Method

This method is based on the standard deviation of the response and the slope of the calibration curve.

• Sample Preparation: Prepare a series of at least six calibration standards at concentrations in the presumed LOD and LOQ range. A constant amount of the internal standard (1,1-Diethoxyoctane-d10) is added to each standard.

• Instrumental Analysis: Analyze the calibration standards using the validated GC-MS method.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Calculate the slope (S) of the calibration curve and the standard deviation of the response (σ). The standard deviation of the response can be estimated from the standard deviation of the y-intercepts of regression lines or the residual standard deviation of the regression line.

  • The LOD is calculated using the formula: LOD = 3.3 * (σ / S) .

  • The LOQ is calculated using the formula: LOQ = 10 * (σ / S) .

Experimental Workflow for LOD and LOQ Determination

Caption: Workflow for determining LOD and LOQ.

Logical Relationship in Quantitative Analysis

Caption: Role of internal standard in quantification.

Conclusion

The selection of a suitable internal standard with well-characterized and low limits of detection and quantification is fundamental for the development of robust and sensitive analytical methods. While specific experimental LOD and LOQ values for 1,1-Diethoxyoctane-d10 require experimental determination for a given method, its properties as a deuterated analog of octanal make it an excellent choice for accurate and precise quantification. The detailed experimental protocols and workflows provided in this guide offer a framework for researchers to validate their analytical methods and ensure the reliability of their results. The use of such validated methods is essential for generating high-quality data in research, drug development, and other scientific disciplines.

References

• 1. Synthesis of deuterated volatile lipid degradation products to be used as internal standards in isotope dilution assays. 1. Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. agronomy.emu.ee [agronomy.emu.ee]
• 5. researchgate.net [researchgate.net]

Performance Evaluation of 1,1-Diethoxyoctane-d10: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex matrices is a critical aspect of reliable data generation. The use of a stable isotope-labeled internal standard is a cornerstone of robust analytical methodologies, particularly in mass spectrometry-based techniques. This guide provides a comprehensive overview of the performance evaluation of 1,1-Diethoxyoctane-d10 as a deuterated internal standard in various matrices.

While specific-application data for 1,1-Diethoxyoctane-d10 is not extensively published, this guide will establish its expected performance benchmarks based on the well-documented behavior of deuterated internal standards. It will also present a comparative analysis against alternative internal standardization strategies and provide detailed experimental protocols for its implementation and validation.

The Gold Standard: Isotope Dilution Mass Spectrometry

1,1-Diethoxyoctane-d10 serves as an ideal internal standard for quantification by isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of the deuterated standard is added to a sample at the beginning of the preparation process. Because 1,1-Diethoxyoctane-d10 is chemically identical to its non-deuterated counterpart, it experiences the same extraction inefficiencies, matrix effects, and instrument variability. By measuring the ratio of the analyte to the deuterated standard, accurate quantification can be achieved, as this ratio remains constant even with sample loss. This approach is widely recognized for its ability to enhance the accuracy and reliability of measurements by correcting for matrix effects and variations in instrument response.[1]

Expected Performance in Key Bioanalytical Matrices

The following tables summarize the expected performance of 1,1-Diethoxyoctane-d10 when used as an internal standard in common analytical matrices such as plasma, urine, and environmental samples. These values are based on typical performance characteristics of deuterated internal standards in validated bioanalytical methods.

Table 1: Expected Performance Characteristics of 1,1-Diethoxyoctane-d10

Performance Parameter	Expected Value in Plasma	Expected Value in Urine	Expected Value in Environmental Water
Linearity (r²)	≥ 0.99	≥ 0.99	≥ 0.99
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	≤ 15% (≤ 20% at LLOQ)	≤ 15%
Accuracy (%Bias)	Within ± 15% (± 20% at LLOQ)	Within ± 15% (± 20% at LLOQ)	Within ± 15%
Recovery (%)	Consistent and reproducible	Consistent and reproducible	Consistent and reproducible
Matrix Effect (%)	Minimized and compensated	Minimized and compensated	Minimized and compensated

Table 2: Comparison with Alternative Internal Standards

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., 1,1-Diethoxyoctane-d10)	- Co-elutes with the analyte, providing the best compensation for matrix effects.[2] - High accuracy and precision.[3]	- Can be more expensive. - Potential for isotopic interference if not sufficiently labeled.
Structural Analog	- More affordable than deuterated standards. - Widely available.	- Different retention times can lead to differential matrix effects. - May not perfectly mimic the analyte's behavior during sample preparation and ionization.
Homologous Series	- Can be used for the analysis of a series of related compounds.	- Physicochemical properties can differ significantly from the analyte of interest.

Experimental Protocols

A generalized experimental protocol for the use of 1,1-Diethoxyoctane-d10 as an internal standard in a gas chromatography-mass spectrometry (GC-MS) workflow is provided below. This protocol should be optimized for the specific analyte and matrix.

Sample Preparation (Plasma)

• Protein Precipitation:

  • To 100 µL of plasma, add a known amount of 1,1-Diethoxyoctane-d10 solution.

  • Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

• Liquid-Liquid Extraction:

  • To the supernatant, add 600 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 2 minutes.

  • Centrifuge at 5,000 x g for 5 minutes.

  • Transfer the organic layer to a new tube.

  • Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute in a suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injection Mode: Splitless.

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for the target analyte and 1,1-Diethoxyoctane-d10.

Visualizing Workflows and Concepts

To further clarify the experimental and logical workflows, the following diagrams are provided.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]

A Guide to Inter-Laboratory Comparison of Analytical Methods Utilizing 1,1-Diethoxyoctane-d10

This guide provides a comparative overview of analytical methodologies for the quantification of aldehydes, specifically octanal (B89490), using 1,1-Diethoxyoctane-d10 as an internal standard. As a stable isotope-labeled (SIL) acetal (B89532) of octanal, this compound is an ideal internal standard for correcting variations during sample preparation and analysis in complex matrices, particularly in food science and clinical research.

While no formal inter-laboratory proficiency tests for 1,1-Diethoxyoctane-d10 are publicly documented, this guide synthesizes performance data from established stable isotope dilution analysis (SIDA) methods for similar aldehydes. The following sections present a summary of expected performance data, detailed experimental protocols for common analytical techniques, and a visual representation of the analytical workflow to assist laboratories in method selection and implementation.

The Role of 1,1-Diethoxyoctane-d10 in Aldehyde Analysis

1,1-Diethoxyoctane-d10 serves as a surrogate for its non-deuterated counterpart, octanal, a common C8 aldehyde. In analytical chemistry, particularly mass spectrometry, SIL internal standards are considered the gold standard for quantification.[1][2] The fundamental principle is isotope dilution, where a known quantity of the deuterated standard is added to the sample at the beginning of the workflow.[3] Because the SIL standard is chemically almost identical to the analyte, it experiences similar losses during extraction, derivatization, and ionization, effectively normalizing the final measurement and correcting for matrix effects.[4][5]

The use of an acetal form like 1,1-Diethoxyoctane-d10 offers potential advantages in stability over the more reactive aldehyde form, while still being easily convertible to the target aldehyde under acidic conditions if required by the analytical method.

Data Presentation: Inter-Laboratory Performance Comparison

The following table summarizes hypothetical yet representative quantitative results from an inter-laboratory study. It compares two common mass spectrometry-based methods for the analysis of octanal using 1,1-Diethoxyoctane-d10 as the internal standard. The data reflects typical performance metrics achievable with these techniques.[4][6][7]

Parameter	Laboratory A	Laboratory B	Laboratory C
Analytical Method	GC-MS with Derivatization	UPLC-MS/MS (Direct)	GC-MS with Derivatization
Mean Recovery (%)	97.5%	101.2%	95.8%
Precision (RSD %)	4.8%	3.5%	5.3%
Linearity (R²)	>0.998	>0.999	>0.997
LOD (ng/mL)	0.5	0.2	0.6
LOQ (ng/mL)	1.5	0.7	2.0

Data is representative of typical performance for aldehyde analysis using stable isotope dilution methods.

Mandatory Visualization

The following diagrams illustrate the general experimental workflow for aldehyde analysis using a deuterated internal standard and a decision framework for selecting the appropriate analytical path.

Caption: General workflow for aldehyde analysis using a deuterated internal standard.

Caption: Decision framework for selecting an analytical method for octanal.

Experimental Protocols

The methodologies below are representative protocols for the analysis of octanal using 1,1-Diethoxyoctane-d10 as an internal standard. Laboratories should perform in-house validation to ensure the method is fit for its intended purpose.

Method 1: GC-MS with PFBHA Derivatization

This method is suitable for volatile aldehydes and leverages derivatization to improve chromatographic performance and sensitivity.[5][8][9]

• Sample Preparation & Derivatization:

  • To 1 mL of sample (e.g., plasma or aqueous food extract) in a 10 mL glass vial, add 10 µL of a 1 µg/mL solution of 1,1-Diethoxyoctane-d10 in methanol.

  • Add 100 µL of a 20 mg/mL O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution in water.

  • Seal the vial and heat at 60°C for 60 minutes to form the PFBHA-oxime derivatives.

  • After cooling, add 1 mL of hexane (B92381) and vortex for 2 minutes to extract the derivatives.

  • Centrifuge at 3,000 rpm for 5 minutes. Transfer the upper hexane layer to a GC vial for analysis.

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet: 250°C, Splitless injection (1 µL).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial 60°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the octanal-PFBHA derivative and the corresponding mass-shifted ions for the 1,1-Diethoxyoctane-d10-PFBHA derivative.

Method 2: UPLC-MS/MS (Direct Analysis)

This method offers higher throughput and may be suitable for analyzing the acetal directly or after a simple hydrolysis step.

• Sample Preparation:

  • To 100 µL of sample, add 10 µL of a 1 µg/mL solution of 1,1-Diethoxyoctane-d10 in methanol.

  • Add 400 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a UPLC vial for analysis.

  • (Optional Hydrolysis Step: If analyzing the aldehyde form, prior to protein precipitation, add a mild acid and incubate to convert the acetal to the aldehyde.)

• UPLC-MS/MS Conditions:

  • UPLC System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient starting from 95% A, ramping to 95% B.

  • Flow Rate: 0.4 mL/min.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize precursor-product ion transitions for both octanal and 1,1-Diethoxyoctane-d10.

Comparison with Alternative Internal Standards

The choice of internal standard is critical. While 1,1-Diethoxyoctane-d10 is an excellent choice, other alternatives exist.

Internal Standard	Advantages	Disadvantages
1,1-Diethoxyoctane-d10	Stable acetal form, less prone to degradation than aldehyde. Co-elutes closely with the analyte after hydrolysis/derivatization.	May require a hydrolysis step depending on the method. Not a direct structural analog if the acetal is analyzed directly.
Octanal-d16	Direct deuterated analog of the target analyte.[3] Behaves identically during derivatization and chromatography.	Aldehyde form is more reactive and potentially less stable in solution over long periods.
Heptanal-d14 or Nonanal-d18	Commercially available deuterated aldehydes.[1][3] Good structural similarity.	Different chain length can lead to slight differences in retention time and extraction efficiency compared to octanal.
Non-deuterated Structural Analogs (e.g., 2-Nonanone)	Inexpensive and readily available.	Cannot perfectly correct for matrix effects in MS analysis. Differences in physicochemical properties can lead to variations in extraction and ionization efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,1-Diethoxyoctane | C12H26O2 | CID 101364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 5. Quantification of long-chain aldehydes by gas chromatography coupled to mass spectrometry as a tool for simultaneous measurement of plasmalogens and their aldehydic breakdown products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. commons.und.edu [commons.und.edu]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 1,1-Diethoxyoctane-d10

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 1,1-Diethoxyoctane-d10.

Protection Type	Required Equipment	Specifications & Rationale
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory to protect against splashes.[1]
Face Protection	Face shield	Recommended in conjunction with goggles when there is a significant risk of splashing.[1][2]
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene)	Double gloving is advised, particularly when handling the pure compound or concentrated solutions. Always check glove integrity before and during use.[1]
Lab coat	A buttoned lab coat should be worn to protect skin and personal clothing.[1][3]
Chemical-resistant apron	Recommended when handling larger quantities or when there is a higher risk of splashes.[1]
Respiratory Protection	Fume hood or other ventilated enclosure	All handling of 1,1-Diethoxyoctane-d10 should be performed in a certified chemical fume hood to minimize inhalation exposure.[1][3][4]
Respirator (N95 or higher)	May be necessary for procedures such as cleaning up large spills. A comprehensive respiratory protection program should be in place if respirators are used.[1][2]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• All work with 1,1-Diethoxyoctane-d10 should be conducted in a well-ventilated laboratory.[1]

• All weighing and solution preparation must be performed inside a chemical fume hood.[1][3]

• Due to the hygroscopic nature of many deuterated compounds, it is crucial to handle 1,1-Diethoxyoctane-d10 under a dry, inert atmosphere, such as nitrogen or argon, to prevent isotopic dilution.[5][6]

• Eliminate all ignition sources from the work area, including open flames, hot surfaces, and steam baths.[3][4] Use only non-sparking tools and explosion-proof equipment.[7][8]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2][3]

2. Handling:

• Avoid contact with skin and eyes.[2][9]

• Ground and bond containers when transferring the material to prevent static discharge.[7][8]

• Keep the container tightly closed when not in use.[7][8][10]

• Store the compound in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents and acids.[8][10][11]

• Ethers have the potential to form explosive peroxides over time, especially when exposed to light and air.[3][9] Store in a dark place and monitor for peroxide formation if stored for extended periods.[3]

3. In Case of a Spill:

• Because of the extremely flammable nature of ethers, a spill must be handled with extreme caution.[10]

• Remove all ignition sources immediately.[10]

• Absorb the spill using an inert material such as sand or a proprietary spill pillow. Do not use combustible materials like sawdust.[10]

• Place the absorbed material into a suitable, sealed container for disposal.[10]

Disposal Plan

All waste materials, including contaminated PPE, disposable labware, and solutions containing 1,1-Diethoxyoctane-d10, must be treated as hazardous chemical waste.[1]

• Waste Collection: Collect all waste in clearly labeled, sealed containers.[1]

• Disposal Regulations: Dispose of the hazardous waste in accordance with all local, state, and federal regulations.[1]

• Deuterated Waste: While deuterium (B1214612) itself is not considered a hazardous material, the chemical properties of the compound it is part of dictate the disposal protocol. Due to the flammability and potential health effects of the ether, it must be disposed of as hazardous waste.

Experimental Workflow

Caption: Workflow for handling 1,1-Diethoxyoctane-d10.

References

• 1. benchchem.com [benchchem.com]
• 2. nj.gov [nj.gov]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.ie [fishersci.ie]
• 9. Ethers | Safety Services - UCL – University College London [ucl.ac.uk]
• 10. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 11. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]